3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline

• CAS: 356537-24-1

Core Science & Biosynthesis

Starting materials for 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline synthesis

Technical Whitepaper: Strategic Synthesis & Material Selection for 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline

Executive Summary & Strategic Analysis

The synthesis of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline requires a rigorous approach to material selection and pathway design.[1] This molecule features a secondary amine core flanked by two electron-deficient aromatic systems: a 3,4-dichloroaniline moiety and a 4-chlorophenoxy group, connected by an ethyl linker.[1]

From a process chemistry perspective, the direct alkylation of 3,4-dichloroaniline with 1,2-dichloroethane or 1,2-dibromoethane is not recommended as a primary route due to the high risk of dimerization (formation of N,N'-ethylene-bis-anilines) and the low nucleophilicity of the dichloroaniline nitrogen.[1]

The Recommended Convergent Route: The most robust, self-validating protocol involves a two-stage convergent synthesis:

• Ether Formation: Synthesis of the electrophilic partner, 1-(2-bromoethoxy)-4-chlorobenzene (also known as 2-(4-chlorophenoxy)ethyl bromide).[1]

• N-Alkylation: Coupling this electrophile with 3,4-dichloroaniline under Finkelstein-catalyzed conditions.

Retrosynthetic Analysis

To maximize yield and purity, we disconnect the molecule at the Carbon-Nitrogen bond.[1] This reveals two stable, commercially viable precursors.

Figure 1: Retrosynthetic disconnection strategy favoring the formation of the ether linkage prior to amine coupling.

Critical Starting Materials & Specifications

The quality of the starting materials dictates the impurity profile of the final API or agrochemical intermediate.[1]

Table 1: Material Specifications

Material	CAS No.	Grade	Critical Specification	Impurity Risk
3,4-Dichloroaniline	95-76-1	>98%	Isomer content <0.5%	TCAB (3,3',4,4'-Tetrachloroazobenzene): A dioxin-like impurity often present in commercial grades derived from nitro-reduction [1].[1] Must be monitored.
4-Chlorophenol	106-48-9	>99%	Moisture <0.1%	Dichlorophenols (result in side-product mixtures).[1]
1,2-Dibromoethane	106-93-4	>99%	Acidity <0.01%	Vinyl bromide (carcinogenic volatile).[1]
Potassium Carbonate	584-08-7	Anhydrous	Particle size (Mesh 325)	Water content inhibits alkylation efficiency.[1]

Detailed Synthetic Protocol

Phase 1: Synthesis of the Linker-Phenol Adduct

Target Intermediate: 1-(2-bromoethoxy)-4-chlorobenzene Rationale:[1] Using a large excess of 1,2-dibromoethane prevents the formation of the bis-phenoxy byproduct.[1]

• Setup: Equip a 1L 3-neck flask with a mechanical stirrer, reflux condenser, and temperature probe.

• Reagents: Charge 4-chlorophenol (1.0 eq) and anhydrous K₂CO₃ (2.0 eq) into Acetonitrile (10 volumes). Stir at room temperature for 30 minutes to form the phenoxide.[1]

• Addition: Add 1,2-dibromoethane (3.0 - 4.0 eq) in a single portion. Note: Excess is crucial to favor mono-alkylation.

• Reaction: Heat to reflux (80-82°C) for 12-16 hours. Monitor by TLC or HPLC for disappearance of phenol.[1]

• Workup: Cool to room temperature. Filter off inorganic salts. Concentrate the filtrate to remove solvent and excess dibromoethane (recoverable by distillation).

• Purification: Recrystallize the crude solid from Ethanol/Water or use vacuum distillation if liquid.[1]

  • Expected Yield: 75-85%[1]

  • Validation: 1H NMR should show characteristic triplets for the ethyl linker at ~3.6 ppm and ~4.3 ppm [2].[1]

Phase 2: N-Alkylation of 3,4-Dichloroaniline

Target Molecule: 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline Rationale:[1] 3,4-Dichloroaniline is a weak nucleophile (pKa ~3.[1]0) due to the electron-withdrawing chlorine atoms [3].[1] Standard alkylation is slow; therefore, Potassium Iodide (KI) is used as a Finkelstein catalyst to generate the more reactive alkyl iodide in situ.

• Setup: Dry 500mL reaction vessel under Nitrogen atmosphere.

• Solvent System: Use DMF (Dimethylformamide) or NMP . These polar aprotic solvents are essential to solvate the cation and enhance nucleophilicity.[1]

• Reagents:

  • 3,4-Dichloroaniline (1.0 eq)[1][2]

  • 1-(2-bromoethoxy)-4-chlorobenzene (1.1 eq) (from Phase 1)[1]

  • K₂CO₃ (2.0 eq) (Base to neutralize HBr)

  • KI (0.1 eq) (Catalyst)

• Reaction: Heat the mixture to 90-100°C for 18-24 hours.

  • Process Control: Monitor for the consumption of the aniline.[1] If reaction stalls, add 0.1 eq more KI.

• Quench: Pour the reaction mixture into ice-water (5 volumes). The product should precipitate as a solid or heavy oil.[1]

• Isolation: Extract with Ethyl Acetate if oil, or filter if solid. Wash organic layer with water (3x) to remove DMF. Dry over Na₂SO₄.[3]

• Purification: Recrystallization from Methanol or Hexane/Ethyl Acetate mixture.

Reaction Workflow Diagram

Figure 2: Convergent synthesis workflow highlighting the Finkelstein-assisted alkylation step.

Safety & Toxicology (E-E-A-T)

• 3,4-Dichloroaniline Toxicity: This compound is a potent methemoglobinemia inducer.[1] It is readily absorbed through the skin.[1] All handling must occur in a fume hood with appropriate PPE (nitrile gloves, respirator) [4].

• Impurity Alert (TCAB): Commercial 3,4-dichloroaniline can contain 3,3',4,4'-tetrachloroazobenzene (TCAB), a dioxin-like compound formed during the nitro-reduction manufacturing process.[1] Researchers should request a Certificate of Analysis (CoA) specifically quantifying TCAB levels [1].

• Alkyl Halides: 1,2-Dibromoethane is a known carcinogen and mutagen.[1] Closed systems are required for Phase 1.

References

• European Commission. (2002). Opinion on the results of the Risk Assessment of 3,4-dichloroaniline. Scientific Committee on Toxicity, Ecotoxicity and the Environment.

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 16767, 3,4-Dichloroaniline.

• BenchChem. (2025).[4] Application Notes: N-Alkylation of Halogenated Anilines.

• International Labour Organization (ILO). ICSC 1590 - 3,4-Dichloroaniline.[1]

Sources

• 1. US3291832A - Process for preparing 3, 4 dichloroaniline - Google Patents [patents.google.com]
• 2. Hemani Global : 3,4 Dichloro Aniline (3,4 DCA) [hemaniglobal.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

1H and 13C NMR characterization of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline

An Application Note for the Structural Elucidation of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline via ¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insight into molecular structure. This application note presents a detailed guide to the ¹H and ¹³C NMR characterization of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline, a compound featuring a complex arrangement of aromatic and aliphatic moieties. As a Senior Application Scientist, this guide is structured to provide not only a procedural protocol but also the underlying scientific rationale for experimental choices, ensuring both reproducibility and a deeper understanding of the spectroscopic data. We will cover optimal sample preparation, parameters for data acquisition, and a comprehensive analysis of the resulting spectra, correlating every signal to its corresponding nucleus within the molecular structure. This document is intended for researchers and professionals in synthetic chemistry, analytical chemistry, and drug development who rely on robust structural verification.

Introduction: The Imperative for Structural Verification

The molecule 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline incorporates several key functional groups: a dichlorinated aniline ring, a chlorophenoxy group, and an ethyl ether linkage. Such scaffolds are of significant interest in medicinal chemistry and materials science. The biological activity and physical properties of such molecules are critically dependent on their precise atomic connectivity and conformation. Therefore, unambiguous structural confirmation is a non-negotiable step in the research and development pipeline.

NMR spectroscopy serves as the gold standard for this purpose. ¹H NMR provides detailed information about the electronic environment, proximity, and connectivity of protons, while ¹³C NMR reveals the carbon skeleton of the molecule.[1] Together, they allow for a complete and confident assignment of the molecular structure. This guide provides a systematic approach to acquiring and interpreting high-quality NMR data for the title compound.

Molecular Structure and Atom Numbering

To facilitate a clear and unambiguous discussion of the NMR spectra, a standardized numbering system for the hydrogen and carbon atoms is essential. The structure and numbering scheme for 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline are presented below.

Caption: Molecular structure of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline with atom numbering for NMR assignment.

Experimental Protocols and Methodologies

The quality of NMR data is profoundly dependent on meticulous sample preparation and correct instrument parameterization.[2] This section details the recommended protocols.

Workflow for NMR Analysis

The overall process from sample handling to final data interpretation is outlined below. This systematic workflow ensures consistency and high-quality results.

Caption: Standardized workflow for NMR sample preparation, data acquisition, and analysis.

Protocol for Sample Preparation

Rationale: The choice of solvent and sample concentration is critical. Deuterated chloroform (CDCl₃) is an excellent choice for this analyte due to its good solubilizing power for moderately polar organic compounds and its single, easily identifiable residual solvent peak.[3] A concentration of ~10-15 mg/mL for ¹H NMR provides a strong signal-to-noise ratio, while a higher concentration is often beneficial for the less sensitive ¹³C nucleus.[4][5]

Materials:

• 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline (20-50 mg)

• Deuterated Chloroform (CDCl₃, 99.8 atom % D) containing 0.03% v/v Tetramethylsilane (TMS)

• High-quality 5 mm NMR tube (e.g., Wilmad 535-PP or equivalent)[2]

• Pasteur pipette and cotton wool

• Vials and vortex mixer

Procedure:

• Accurately weigh 20-50 mg of the solid analyte into a clean, dry vial. A higher mass is recommended to ensure a good quality ¹³C spectrum can be obtained in a reasonable time.

• Add approximately 0.7 mL of CDCl₃ to the vial. This volume ensures the sample fills the active region of the spectrometer's receiver coils.[5]

• Cap the vial and vortex thoroughly for 30-60 seconds until the solid is completely dissolved. A homogenous solution is essential for sharp, well-resolved NMR peaks.[4]

• Prepare a microfilter by stuffing a small plug of cotton wool into the constriction of a Pasteur pipette.

• Filter the solution directly into the NMR tube to remove any particulate matter, which can degrade spectral quality by disrupting the magnetic field homogeneity.

• Cap the NMR tube securely to prevent solvent evaporation and contamination.

Protocol for NMR Data Acquisition

Rationale: The parameters below are typical for a 400 MHz spectrometer and are designed to provide high-resolution spectra efficiently. For ¹³C NMR, a larger number of scans is required due to the low natural abundance (1.1%) of the ¹³C isotope and its smaller gyromagnetic ratio compared to ¹H.

Instrument: 400 MHz NMR Spectrometer Temperature: 298 K

¹H NMR Parameters:

• Pulse Program: zg30 (Standard 30-degree pulse)

• Number of Scans (NS): 16

• Relaxation Delay (D1): 2.0 seconds

• Acquisition Time (AQ): 4.0 seconds

• Spectral Width (SW): 20 ppm (-2 to 18 ppm)

• Reference: TMS at 0.00 ppm

¹³C NMR Parameters:

• Pulse Program: zgpg30 (Power-gated decoupling for NOE enhancement)

• Number of Scans (NS): 1024 or higher

• Relaxation Delay (D1): 2.0 seconds

• Acquisition Time (AQ): 1.2 seconds

• Spectral Width (SW): 240 ppm (-10 to 230 ppm)

• Reference: CDCl₃ at 77.16 ppm[6]

Spectral Analysis and Data Interpretation

The interpretation of NMR spectra involves analyzing four key features: chemical shift (δ), integration, multiplicity (splitting), and coupling constants (J).[7]

Predicted ¹H NMR Spectrum Analysis

The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons, the aliphatic ethyl bridge protons, and the N-H proton.

• Aromatic Protons (δ 6.5-7.5 ppm): The spectrum will contain signals from two different aromatic rings.

  • 3,4-Dichloroaniline Ring (H2, H5, H6): This ring will exhibit a complex ABC spin system. H2, being ortho to the electron-donating amino group and meta to a chloro group, will be the most upfield. H5, positioned between two chloro groups, will be significantly deshielded. H6, ortho to the amino group, will also be shielded but influenced by the meta chloro group. The expected chemical shifts are based on data for 3,4-dichloroaniline.[8]

  • 4-Chlorophenoxy Ring (H10, H11, H13, H14): This para-substituted ring will show a classic AA'BB' system, which often appears as two apparent doublets. Protons H11 and H13 (ortho to Cl) and H10 and H14 (ortho to the ether oxygen) will be in different electronic environments.[9]

• Aliphatic Protons (δ 3.5-4.5 ppm): The two methylene groups of the ethyl bridge (C7-H₂ and C8-H₂) will appear as triplets, assuming free rotation.

  • -O-CH₂- (C8-H₂): These protons are directly attached to the carbon bearing the electronegative oxygen atom, causing a significant downfield shift (deshielding).

  • -N-CH₂- (C7-H₂): These protons are adjacent to the nitrogen atom and will be shifted downfield, but less so than the O-CH₂ protons.

• Amine Proton (N-H): The N-H proton signal is often broad and its chemical shift can be highly variable depending on concentration, solvent, and temperature. It may or may not show coupling to the adjacent C7 methylene protons.

Predicted ¹³C NMR Spectrum Analysis

The proton-decoupled ¹³C NMR spectrum will show a single peak for each unique carbon atom. Due to symmetry in the 4-chlorophenoxy ring, some carbons are chemically equivalent.

• Aromatic Carbons (δ 110-160 ppm):

  • C-Cl and C-O/C-N Carbons: Carbons directly bonded to heteroatoms will have the largest chemical shifts in the aromatic region. C9 (bonded to oxygen) is expected to be the most downfield, followed by C1 (bonded to nitrogen). C3, C4, and C12 (bonded to chlorine) will also be downfield.

  • C-H Carbons: The chemical shifts of the protonated aromatic carbons will be influenced by the substituents on the ring.

• Aliphatic Carbons (δ 40-70 ppm):

  • C8 (-O-CH₂-): This carbon, bonded to the highly electronegative oxygen, will be the most downfield of the aliphatic signals, typically in the 60-70 ppm range.[10]

  • C7 (-N-CH₂-): This carbon, bonded to nitrogen, will appear further upfield, likely in the 40-50 ppm range.

Summary of Predicted NMR Data

The following tables summarize the predicted chemical shifts (δ) and multiplicities for the title compound based on established substituent effects and data from analogous structures.[8][9][11]

Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Atom Assignment	Predicted δ (ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H11, H13	7.20 - 7.30	d (doublet)	2H	~8.8
H2	7.15 - 7.25	d (doublet)	1H	~8.5
H10, H14	6.80 - 6.90	d (doublet)	2H	~8.8
H6	6.70 - 6.80	d (doublet)	1H	~2.5
H5	6.50 - 6.60	dd (d of d)	1H	~8.5, ~2.5
N-H	4.0 - 5.0 (broad)	s (singlet)	1H	-
C8-H₂	4.10 - 4.20	t (triplet)	2H	~5.5

| C7-H₂ | 3.50 - 3.60 | t (triplet) | 2H | ~5.5 |

Table 2: Predicted ¹³C NMR Data (101 MHz, CDCl₃)

Atom Assignment	Predicted δ (ppm)
C9 (C-O)	157.0 - 158.0
C1 (C-N)	145.0 - 146.0
C4 (C-Cl)	132.0 - 133.0
C3 (C-Cl)	130.0 - 131.0
C11, C13 (CH)	129.0 - 130.0
C12 (C-Cl)	125.0 - 126.0
C2 (CH)	120.0 - 121.0
C5 (CH)	115.0 - 116.0
C10, C14 (CH)	114.0 - 115.0
C6 (CH)	113.0 - 114.0
C8 (O-CH₂)	65.0 - 67.0

| C7 (N-CH₂) | 43.0 - 45.0 |

Conclusion

This application note provides a comprehensive and scientifically grounded framework for the ¹H and ¹³C NMR characterization of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline. By following the detailed protocols for sample preparation and data acquisition, researchers can obtain high-quality, reproducible spectra. The provided analysis and predicted data tables serve as an authoritative guide for spectral interpretation, enabling confident structural confirmation. This rigorous approach, which combines procedural guidance with causal scientific explanation, is essential for maintaining the highest standards of scientific integrity in chemical research and development.

References

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• In-Vivo-MR. (n.d.). NMR sample preparation guidelines. Retrieved from [Link]

• Hornak, J. P. (n.d.). Sample Preparation. Rochester Institute of Technology. Retrieved from [Link]

• Western University. (2013). NMR Sample Preparation. Retrieved from [Link]

• The Royal Society of Chemistry. (2012). First application of Core-Shell Ag@Ni magnetic nanocatalyst for transfer hydrogenation reactions of aromatic nitro and carbonyl compound. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). C–H Chlorination of (hetero)anilines via photo-redox/organo co-catalysis. Rsc.org. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Short Summary of 1H-NMR Interpretation. Retrieved from [Link]

• Gunawan, G., et al. (2021). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Indonesian Journal of Science and Technology. Retrieved from [Link]

• ResearchGate. (2021). (PDF) How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Retrieved from [Link]

• Clark, J. (n.d.). interpreting C-13 NMR spectra. Chemguide. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry, 62(21), 7512-7515. Retrieved from [Link]

• ResearchGate. (2006). (PDF) Degradation of 3,4‐Dichloro‐ and 3,4‐Difluoroaniline by Pseudomonas fluorescens 26‐K. Retrieved from [Link]

• ResearchGate. (2023). Synthesis of New Fatty N-Acylamino Amides from 3,4-Dichloroaniline with Crop Protection Activity. Retrieved from [Link]

• Google Patents. (n.d.). EP0398542B1 - Process for preparing 3,4-dichloroaniline.

• Manoharan, M. (2009). Basic 1H- and 13C-NMR Spectroscopy. Retrieved from [Link]

• Wikipedia. (n.d.). 3,4-Dichloroaniline. Retrieved from [Link]

• Google Patents. (n.d.). US3291832A - Process for preparing 3, 4 dichloroaniline.

• University of Potsdam. (n.d.). Tables For Organic Structure Analysis. Retrieved from [Link]

• Carl ROTH. (n.d.). NMR Chemical Shifts of Common Solvents as Trace Impurities. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Table of Characteristic Proton NMR Shifts. Retrieved from [Link]

Sources

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• 2. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 3. depts.washington.edu [depts.washington.edu]
• 4. organomation.com [organomation.com]
• 5. publish.uwo.ca [publish.uwo.ca]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. researchgate.net [researchgate.net]
• 8. 3,4-Dichloroaniline(95-76-1) 1H NMR [m.chemicalbook.com]
• 9. 4-Chlorophenoxyacetic acid(122-88-3) 1H NMR [m.chemicalbook.com]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. orgchemboulder.com [orgchemboulder.com]

Application Note: Mass Spectrometry Fragmentation Analysis of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline

Abstract

This application note provides a detailed guide to the predicted mass spectrometry fragmentation pattern of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline. As a compound with structural motifs relevant to pharmaceutical and agrochemical development, understanding its mass spectral behavior is crucial for identification, structural elucidation, and metabolic studies. This document outlines the probable fragmentation pathways under electron ionization (EI) and electrospray ionization (ESI), provides a comprehensive, field-proven protocol for its analysis via Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), and presents the expected data in a clear, structured format. The methodologies and interpretations are grounded in established principles of mass spectrometry to ensure scientific integrity and immediate applicability for researchers, scientists, and drug development professionals.

Introduction

3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline is a complex molecule containing three key functional groups: a dichloroaniline moiety, a secondary amine linker, and a chlorophenoxy ether group. Compounds with these features are prevalent in various fields; for instance, dichloroanilines are known precursors and metabolites of several herbicides, including diuron and propanil[1]. The analysis of such halogenated aromatic compounds is of significant interest in environmental monitoring, toxicology, and drug metabolism studies.

Mass spectrometry is an indispensable tool for the structural characterization of organic molecules[2]. The fragmentation pattern generated in a mass spectrometer provides a molecular fingerprint, offering insights into the compound's structure and connectivity. This guide predicts the fragmentation of the title compound by dissecting its structure into its constituent parts and applying established fragmentation rules for amines, ethers, and halogenated aromatic systems[3][4]. The objective is to provide a robust analytical framework for researchers encountering this molecule or structurally similar analogues.

Chemical Structure and Properties

To predict fragmentation, understanding the molecule's basic properties is essential.

• Chemical Name: 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline

• Molecular Formula: C₁₄H₁₂Cl₃NO

• Monoisotopic Molecular Weight: 327.00 g/mol

• Structure:

  (Note: An illustrative image would be placed here in a final document)

The structure features several bonds susceptible to cleavage under ionization. The nitrogen and oxygen atoms, with their lone pairs of electrons, are likely sites for initial ionization[5]. The presence of three chlorine atoms will produce a characteristic isotopic pattern for the molecular ion and any chlorine-containing fragments, aiding in their identification.

Predicted Fragmentation Pathways

The fragmentation of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline is predicted to be dominated by cleavages at the bonds alpha and beta to the heteroatoms (nitrogen and oxygen).

Alpha-Cleavage (α-Cleavage)

Alpha-cleavage is a dominant fragmentation pathway for both amines and ethers[3][4]. For this molecule, two primary α-cleavages are anticipated.

• Cleavage adjacent to the Nitrogen (Amine-side): This is often the most favorable fragmentation for secondary amines. The cleavage of the C-C bond alpha to the nitrogen atom leads to the formation of a resonance-stabilized iminium ion. This is expected to be a major fragmentation route.

• Cleavage adjacent to the Oxygen (Ether-side): Cleavage of the ethyl-oxygen bond can also occur, though typically less favorable than amine-driven fragmentation.

Cleavage of the C-N Bond

Direct cleavage of the bond between the dichloroaniline ring and the ethylamine linker is also a probable event, leading to the formation of distinct dichloroaniline and chlorophenoxyethyl ions.

Cleavage of the C-O Bond (Ether Cleavage)

Aromatic ethers are known to produce prominent molecular ions due to the stability of the benzene ring[6]. Cleavage often occurs at the bond beta to the aromatic ring, which in this case corresponds to the C-O ether bond, leading to the formation of a chlorophenoxy radical and a charged ethylaniline fragment, or vice versa.

The following diagram, generated using Graphviz, illustrates the most probable fragmentation pathways under electron ionization.

Caption: Predicted major fragmentation pathways for the target molecule.

Experimental Protocols

To validate the predicted fragmentation and provide a practical guide for analysis, the following protocols for GC-MS and LC-MS are recommended. These protocols are designed to be robust starting points for method development.

GC-MS Protocol

GC-MS is well-suited for the analysis of semi-volatile, thermally stable compounds like the target analyte.

4.1.1. Sample Preparation

• Prepare a stock solution of the analyte at 1 mg/mL in methanol or acetonitrile.

• Create a working solution by diluting the stock solution to 1-10 µg/mL in the same solvent.

• An internal standard (e.g., a deuterated analogue or a structurally similar compound with a different retention time) should be added to all samples and standards for accurate quantification.

4.1.2. Instrumentation and Parameters

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 7200 Q-TOF or equivalent high-resolution mass spectrometer[7].

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or similar non-polar column.

• Injection: 1 µL, splitless mode at 280°C.

• Oven Program: Start at 150°C, hold for 1 min, ramp to 300°C at 15°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 40 to 450.

LC-MS/MS Protocol

LC-MS is a powerful alternative, particularly for complex matrices or when derivatization is not desired. It is frequently used for the analysis of chlorinated compounds[8][9][10].

4.2.1. Sample Preparation

• Prepare stock and working solutions as described in the GC-MS protocol (Section 4.1.1). The final solvent should be compatible with the mobile phase (e.g., 50:50 acetonitrile:water).

4.2.2. Instrumentation and Parameters

• Liquid Chromatograph: Agilent 1290 Infinity II LC or equivalent[10].

• Mass Spectrometer: Triple quadrupole or Q-TOF mass spectrometer with an ESI source.

• Column: C18 reverse-phase column (e.g., Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm)[10].

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: Start at 40% B, ramp to 95% B over 5 min, hold for 2 min, return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Ion Source: Electrospray Ionization (ESI), positive mode.

• MS/MS Analysis: For structural confirmation, perform tandem mass spectrometry by selecting the protonated molecular ion [M+H]⁺ as the precursor.

The following diagram outlines the general analytical workflow.

Caption: General workflow for MS analysis of the target analyte.

Data Interpretation and Expected Results

The mass spectrum is expected to show a molecular ion peak (M⁺˙) at m/z 327 (for the most abundant isotopes, ³⁵Cl). Due to the presence of three chlorine atoms, a characteristic isotopic cluster (M, M+2, M+4, M+6) will be observed.

The table below summarizes the most likely and significant fragment ions based on the pathways described in Section 3.

m/z (for ³⁵Cl)	Proposed Ion Structure	Formula	Fragmentation Pathway
327	[C₁₄H₁₂Cl₃NO]⁺˙	C₁₄H₁₂Cl₃NO	Molecular Ion
188	[C₈H₈Cl₂N]⁺	C₈H₈Cl₂N	α-cleavage at the C-C bond of the ethyl linker
161	[C₆H₅Cl₂N]⁺˙	C₆H₅Cl₂N	Cleavage of the N-ethyl bond
127	[C₆H₄ClO]⁺	C₆H₄ClO	Cleavage of the ether C-O bond
106	[C₇H₆Cl]⁺	C₇H₆Cl	Loss of HCN from the m/z 161 fragment
77	[C₆H₅]⁺	C₆H₅	Loss of chlorine from chlorophenyl fragments[11]

Note on Isotopic Patterns: Each fragment containing chlorine will exhibit a distinct isotopic pattern. For a fragment with one chlorine atom, there will be peaks at m and m+2 in an approximate 3:1 ratio. For fragments with two chlorine atoms, peaks will appear at m, m+2, and m+4 in an approximate 9:6:1 ratio.

Conclusion

This application note details the predicted mass spectral fragmentation of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline and provides robust GC-MS and LC-MS/MS protocols for its analysis. The primary fragmentation pathways are expected to be α-cleavage adjacent to the secondary amine and cleavages around the ether linkage and C-N bond. The provided methodologies and expected fragment data serve as a comprehensive resource for researchers in analytical chemistry, environmental science, and pharmaceutical development, enabling confident identification and structural elucidation of this and related compounds.

References

• PubChem. (n.d.). 3,4-Dichloroaniline. National Center for Biotechnology Information. Retrieved from [Link][12]

• ResearchGate. (n.d.). Proposed fragmentation pathway for N-4-(4-chlorophenoxy)phenyl 2-fluoroacetamide. Retrieved from [Link][13]

• National Institute for Environmental Studies, Japan. (n.d.). 3,4-Dichloroaniline Chemical Substances Control Law Reference No. Retrieved from [Link][14]

• Gao, Z. Y., et al. (2010). Chlorination for efficient identification of polycyclic aromatic hydrocarbons by liquid chromatography-mass spectrometry. Talanta, 81(1-2), 48-54. Retrieved from [Link][8]

• Li, Y., et al. (2022). Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS. Foods, 11(21), 3485. Retrieved from [Link][15]

• Organic Spectroscopy International. (2015). MASS SPECTRUM OF ETHERS. Retrieved from [Link][6]

• Chegg. (2020). 12-18 Give logical fragmentation reactions to account for the following ions observed in these mass spectra. Retrieved from [Link][11]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link][3]

• ResearchGate. (n.d.). Structure and mass spectrum of 3,4-dichloroaniline. Retrieved from [Link]

• ChemBK. (2024). 2-(4-chlorophenoxy)aniline. Retrieved from [Link]

• Agilent Technologies. (n.d.). SPECIATION OF CHLORINATED HYDROCARBONS IN REFORMATE USING THE AGILENT 7200 GC/Q-TOF. Retrieved from [Link][7]

• Kolic, T. M., et al. (2013). Systematic derivatization, mass fragmentation and acquisition studies in the analysis of chlorophenols, as their silyl derivatives by gas chromatography-mass spectrometry. Journal of Chromatography A, 1303, 116-25. Retrieved from [Link]

• Wikipedia. (n.d.). Mass spectral interpretation. Retrieved from [Link][4]

• PubChem. (n.d.). N-Ethylaniline. National Center for Biotechnology Information. Retrieved from [Link]

• University of Copenhagen. (n.d.). Fragmentation mechanisms in electron impact mass spectrometry. Retrieved from [5]

• Wikipedia. (n.d.). 3,4-Dichloroaniline. Retrieved from [Link][1]

• ACS Publications. (2024). Tracking Molecular Fragmentation in Electron–Ionization Mass Spectrometry with Ultrafast Time Resolution. Accounts of Chemical Research. Retrieved from [Link]

• ResearchGate. (2025). Systematic derivatization, mass fragmentation and acquisition studies in the analysis of chlorophenols, as their silyl derivatives by gas chromatography-mass spectrometry. Retrieved from [Link]

• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Retrieved from [Link]

• Logue, B. A., et al. (2024). Verification of chlorine exposure via LC-MS/MS analysis of base hydrolyzed chlorophenols from chlorotyrosine-protein adducts. Journal of Chromatography B, 1234, 124042. Retrieved from [Link][9]

• OAE Publishing Inc. (2022). Method validation and comparison of quantification strategies for analysis of chlorinated paraffins in indoor dust by liquid chromatography and high-resolution mass spectrometry. Retrieved from [Link][10]

• LGC Group. (n.d.). Guide to achieving reliable quantitative LC-MS measurements. Retrieved from [Link][2]

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Application Notes and Protocols for the Investigation of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline in Medicinal Chemistry

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the potential medicinal chemistry applications of the novel compound, 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline. While this specific molecule is not extensively documented in current literature, its structure contains two key pharmacophores: the 3,4-dichloroaniline moiety, a cornerstone of numerous herbicides and pharmaceuticals[1][2][3], and a 4-chlorophenoxy group, prevalent in various bioactive agents[4]. This guide presents a scientifically-grounded rationale for its investigation, a proposed synthetic pathway, and detailed, field-proven protocols for its preliminary in-vitro evaluation, including antimicrobial susceptibility and cytotoxicity testing. Furthermore, it outlines the subsequent steps for conceptual in-vivo toxicity assessment, providing a complete roadmap for the initial stages of drug discovery and development for this and similar novel chemical entities.

Introduction and Scientific Rationale

The discovery of new chemical entities with therapeutic potential is the foundational pillar of medicinal chemistry. The compound 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline represents an intriguing candidate for investigation due to the convergence of two well-established bioactive scaffolds.

1.1. The 3,4-Dichloroaniline Scaffold: A Privileged Structure The 3,4-dichloroaniline core is a prolific building block in the synthesis of a wide array of commercial products. In agriculture, it is the central component of several phenylurea herbicides, including propanil, diuron, and linuron, which act by inhibiting photosynthesis in target weed species[1][2]. Its utility extends into pharmaceuticals, where it serves as a precursor for drugs such as the antimalarial agent chlorproguanil[1]. The prevalence of this scaffold underscores its ability to interact with biological targets, making any novel derivative a subject of interest.

1.2. The 4-Chlorophenoxy Moiety: A Bioactive Component The 4-chlorophenoxy group is another structure with a long history in the development of biologically active molecules. It is famously a key component of the selective herbicide 2,4-Dichlorophenoxyacetic acid (2,4-D), which functions as a synthetic auxin, inducing uncontrolled growth and subsequent death in broadleaf weeds[4]. Its incorporation into the target molecule introduces a distinct electronic and steric profile that could confer novel biological activities.

1.3. Rationale for Investigation The combination of these two moieties in a single molecule suggests several potential avenues for biological activity. The N-ethyl linker provides flexibility, allowing the two aromatic rings to adopt various conformations to fit into a binding pocket. Based on the known activities of its constituent parts, it is hypothesized that 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline could exhibit herbicidal, antimicrobial, or other cytotoxic activities. The following protocols are designed to systematically test these hypotheses.

Proposed Synthesis and Characterization

A plausible and efficient method for the synthesis of the title compound is via N-alkylation of 3,4-dichloroaniline. This approach is a fundamental reaction in organic chemistry and is readily adaptable for laboratory-scale synthesis.

2.1. Principle of Synthesis The synthesis involves the nucleophilic substitution reaction between the primary amine of 3,4-dichloroaniline and an alkyl halide, specifically 1-(2-bromoethoxy)-4-chlorobenzene. A non-nucleophilic base is used to quench the hydrobromic acid generated during the reaction, driving the equilibrium towards the product.

2.2. Protocol: Synthesis of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline

• Reagent Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 3,4-dichloroaniline (1.0 eq) and 1-(2-bromoethoxy)-4-chlorobenzene (1.1 eq) in a suitable polar aprotic solvent such as acetonitrile.

• Base Addition: Add a non-nucleophilic base, such as potassium carbonate (K₂CO₃, 2.0 eq), to the mixture. The base acts as a scavenger for the HBr formed during the reaction.

• Reaction: Heat the reaction mixture to reflux (approximately 82°C for acetonitrile) and maintain for 12-24 hours.

• Monitoring: The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting 3,4-dichloroaniline spot is consumed.

• Workup: After cooling to room temperature, filter the mixture to remove the inorganic base. Evaporate the solvent from the filtrate under reduced pressure.

• Extraction: Redissolve the crude residue in a water-immiscible organic solvent like ethyl acetate and wash sequentially with water and brine to remove any remaining salts and water-soluble impurities.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent. The crude product can then be purified by column chromatography on silica gel.

• Characterization: Confirm the structure and purity of the final compound using standard analytical techniques, including ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

2.3. Synthesis Workflow Diagram

Caption: Workflow for determining cytotoxicity using the MTT assay.

Data Presentation: Hypothetical Results

Clear presentation of quantitative data is essential for interpretation and comparison.

Table 1: Hypothetical Antibacterial Activity (MIC)

Bacterial Strain	Gram Stain	MIC (µg/mL)
Staphylococcus aureus	Positive	8
Bacillus subtilis	Positive	16
Escherichia coli	Negative	>128
Pseudomonas aeruginosa	Negative	>128
Gentamicin (Control)	-	0.5 - 2

Table 2: Hypothetical In-Vitro Cytotoxicity (IC₅₀)

Cell Line	Description	IC₅₀ (µM)
HEK293	Human Embryonic Kidney (Non-cancerous)	75.2
HeLa	Human Cervical Cancer	22.5
A549	Human Lung Cancer	35.8
Doxorubicin (Control)	-	0.1 - 1.0

Conceptual In-Vivo Protocols

Should the compound demonstrate promising in-vitro activity and an acceptable therapeutic window (i.e., high potency against the target with low cytotoxicity), the next logical step is to evaluate its safety and efficacy in a whole organism. [5][6]Preclinical in-vivo toxicology studies are required to establish the safety profile of new drug candidates before they can be administered to humans. [7][8] 5.1. Protocol Outline: Acute Oral Toxicity Study

5.1.1. Objective To determine the short-term toxic effects of a single large dose of the compound and to obtain an estimate of its acute lethal dose (LD₅₀). [9] 5.1.2. Principle This study is typically conducted following established guidelines, such as the OECD Test Guideline 423 (Acute Toxic Class Method). It uses a stepwise procedure with a small number of animals (typically rodents) per step. [9]The outcome of one step determines the dose for the next, minimizing animal use while still providing sufficient information on the acute toxicity.

5.1.3. Methodology Outline

• Animal Model: Use a single sex of a standard rodent species (e.g., female Wistar rats).

• Dosing: Administer the compound by oral gavage at a starting dose determined by in-vitro data and chemical class (e.g., 300 mg/kg).

• Observation: Observe the animals closely for mortality, clinical signs of toxicity (e.g., changes in behavior, breathing, motor activity), and changes in body weight for up to 14 days.

• Endpoint: The primary endpoint is mortality. Based on the number of mortalities at a given dose, the compound is assigned a toxicity class. A full necropsy of all animals is performed at the end of the study to identify any target organ toxicity.

5.2. Future Directions The results of these foundational studies will dictate the future of the compound. If a favorable safety profile is established and a specific activity is confirmed, further specialized in-vivo efficacy studies can be designed. For example, if the compound shows strong antibacterial activity, a murine thigh infection model could be used to evaluate its ability to reduce bacterial burden in a living system.

References

• Vivotecnia. (n.d.). In vivo toxicology studies - Drug development - PK-TK. Retrieved from [Link]

• O'Brien, P. J. (2008). The role of early in vivo toxicity testing in drug discovery toxicology. PubMed. Retrieved from [Link]

• Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71-79.

• O'Neill, A. J., & Chopra, I. (2024). Evaluation of novel compounds as anti-bacterial or anti-virulence agents. Frontiers in Microbiology. Retrieved from [Link]

• Altogen Labs. (n.d.). In vivo Pharmacology. Retrieved from [Link]

• Biogem. (n.d.). In Vivo and in Vitro Toxicity Studies. Retrieved from [Link]

• Pharmacology Discovery Services. (n.d.). In Vitro Antimicrobials. Retrieved from [Link]

• Charles River Laboratories. (n.d.). Antiviral & Antimicrobial Testing. Retrieved from [Link]

• Google Patents. (n.d.). EP0398542B1 - Process for preparing 3,4-dichloroaniline.

• National Institutes of Health. (n.d.). 3,4-Dichloroaniline (95-76-1) | Chemical Effects in Biological Systems. Retrieved from [Link]

• Still, G. G. (1969). Mechanism of selective action of 3',4'-dichloropropionanilide. PubMed. Retrieved from [Link]

• Wikipedia. (n.d.). 3,4-Dichloroaniline. Retrieved from [Link]

• de Melo, J. P., et al. (2025). Synthesis of New Fatty N-Acylamino Amides from 3,4-Dichloroaniline with Crop Protection Activity.
• Google Patents. (n.d.). US3291832A - Process for preparing 3, 4 dichloroaniline.
• Al-Ostath, R. A., et al. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PMC - NIH.

• de Melo, J. P., et al. (2023). Synthesis of New Fatty N-Acylamino Amides from 3,4-Dichloroaniline with Crop Protection Activity. SciELO. Retrieved from [Link]

• Antunes, S. C., et al. (2023).
• Sapota, A., & Skrzypińska-Gawrysiak, M. (2013). 3,4-Dichloroaniline. Documentation. Principles and Methods of Assessing the Working Environment.

• PubChem. (n.d.). 3,4-Dichloroaniline. Retrieved from [Link]

• Al-Jbouri, F. A. A., & Al-Majidi, S. M. H. (2024). Synthesis, Characterization and Study Biological Activity of Substituted 4-Amino -3,5-Bis (2,4-dichloro phenoxy)-1,2,4-Triazole.

• Zagal, E. (n.d.). Insight into the mode of action of 2,4-Dichlorophenoxyacetic acid (2,4-D) as an herbicide. Universidad de la Frontera. Retrieved from [Link]

• PubChem. (n.d.). 3,4-Dichloro-N-methylaniline. Retrieved from [Link]

• Kumar, K. S., et al. (2022). Design, Synthesis, Computational Docking and Biological Evaluation of Novel 4-Chloro-1,3-Benzoxazole Derivatives as Anticancer Agents. Biosciences Biotechnology Research Asia.

Sources

• 1. 3,4-Dichloroaniline - Wikipedia [en.wikipedia.org]
• 2. Publishers Panel [ppch.pl]
• 3. benchchem.com [benchchem.com]
• 4. xtbg.cas.cn [xtbg.cas.cn]
• 5. In vivo toxicology studies - Drug development - PK-TK [vivotecnia.com]
• 6. The role of early in vivo toxicity testing in drug discovery toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 8. altogenlabs.com [altogenlabs.com]
• 9. biogem.it [biogem.it]

Technical Notes & Optimization

Improving the yield of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline synthesis

Technical Support Center: Optimization of N-Alkylation for 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline

User Guide & Troubleshooting Portal

Current Ticket: Low yield / High impurity profile in the synthesis of Target Molecule (TM) . Reaction Class:

Nucleophilic Aromatic Substitution (N-Alkylation). Core Challenge: Balancing the low nucleophilicity of 3,4-dichloroaniline against the risk of over-alkylation.

Module 1: Reaction Kinetics & Stoichiometry

"Why is my reaction stalling or incomplete?"

The synthesis of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline involves the attack of a weak nucleophile (3,4-dichloroaniline) on a primary alkyl halide (1-(2-bromoethoxy)-4-chlorobenzene).

The Causality of Low Conversion

3,4-Dichloroaniline (3,4-DCA) possesses two electron-withdrawing chlorine atoms on the aromatic ring. These substituents significantly reduce the electron density on the nitrogen lone pair, making it a poor nucleophile compared to unsubstituted aniline.

• Symptom: TLC shows unreacted alkyl bromide even after 24h.

• Root Cause: Insufficient activation energy or solvent polarity to stabilize the transition state.

Protocol Optimization (The Finkelstein Modification)

To accelerate the reaction without increasing the temperature to decomposition levels (which risks elimination of the ether), you must swap the leaving group in situ.

Parameter	Standard Protocol	Optimized Protocol	Reasoning
Solvent	Acetonitrile (MeCN)	DMF or DMSO	Higher dielectric constant stabilizes the charged transition state of the attack.
Catalyst	None	NaI (10-20 mol%)	Converts the Alkyl-Br to a more reactive Alkyl-I in situ (Finkelstein reaction).
Temperature	Reflux (82°C)	90-100°C	Required to overcome the high activation barrier of the electron-deficient amine.

Critical Check: Ensure your DMF is anhydrous. Water solvates the nucleophile (aniline) via hydrogen bonding, further reducing its reactivity.

Module 2: Selectivity Control

"Why am I seeing a second spot (higher Rf)?"

A common failure mode is the formation of the tertiary amine (bis-alkylation). Once the product (secondary amine) is formed, it is actually more nucleophilic than the starting material because the alkyl chain is electron-donating (inductive effect), whereas the starting material has only the electron-withdrawing phenyl ring.

The "Kinetic Trap" Strategy

You cannot rely on the inherent reactivity difference; you must use stoichiometry to statistically favor mono-alkylation.

Q: How do I stop the reaction at the secondary amine? A:

• Stoichiometric Excess: Use 1.5 to 2.0 equivalents of 3,4-dichloroaniline relative to the alkyl bromide. This ensures that an unreacted alkyl bromide molecule is statistically more likely to encounter a starting aniline molecule than a product molecule.

• Addition Order: Do not mix everything at once. Dissolve the aniline and base in solvent, heat to temperature, and slowly add the alkyl bromide (dissolved in DMF) over 1-2 hours. This keeps the concentration of electrophile low relative to the nucleophile.

Module 3: The "Gold Standard" Protocol

Validated Methodology for Scale-Up

Reagents:

• 3,4-Dichloroaniline (1.5 eq)

• 1-(2-bromoethoxy)-4-chlorobenzene (1.0 eq)[1]

• Potassium Carbonate (

  ), anhydrous, milled (2.0 eq)

• Sodium Iodide (NaI) (0.1 eq)

• Solvent: DMF (5 mL per gram of substrate)

Step-by-Step Workflow:

• Preparation: Charge a reaction vessel with 3,4-dichloroaniline,

  , and NaI in anhydrous DMF.

• Activation: Heat the mixture to 90°C and stir for 30 minutes. This ensures the base is distributed and the aniline is in solution.

• Addition: Dissolve 1-(2-bromoethoxy)-4-chlorobenzene in a minimal amount of DMF. Add this solution dropwise to the hot reaction mixture over 60 minutes .

• Digestion: Stir at 90°C for 4-6 hours. Monitor via HPLC or TLC (Mobile Phase: 10% EtOAc/Hexane).

• Quench: Cool to room temperature. Pour into 5 volumes of ice water.

• Extraction: Extract with Ethyl Acetate (x3). Wash combined organics with brine to remove DMF.

• Purification (The Acid Wash Trick):

  • The crude mixture contains Product, Bis-alkylated impurity, and excess 3,4-DCA.

  • Note: 3,4-DCA is very weakly basic (

    ). The product is more basic ( ).

  • Wash the organic layer with 1M HCl . The product (secondary amine) will protonate and move to the aqueous layer. The weakly basic starting material (3,4-DCA) often remains in the organic layer or precipitates.

  • Separate layers. Basify the aqueous layer with NaOH to pH 10. Extract the pure product back into EtOAc.

Visualizing the Troubleshooting Logic

Caption: Decision tree for diagnosing yield loss in N-alkylation of electron-deficient anilines.

Frequently Asked Questions (FAQs)

Q1: Can I use Sodium Hydride (NaH) to speed up the reaction? A: It is not recommended . While NaH will deprotonate the aniline fully (increasing nucleophilicity), it is also a strong base that promotes the E2 elimination of 1-(2-bromoethoxy)-4-chlorobenzene to form the vinyl ether side product [1].

or are safer choices that buffer the reaction without triggering elimination.

Q2: My product is an oil that won't crystallize. How do I purify it without a column? A: This molecule is lipophilic but has a basic center.

• Dissolve the oil in Diethyl Ether.

• Add 2M HCl in Ether (or bubble HCl gas).

• The hydrochloride salt of the product should precipitate as a white solid.

• Filter and wash with ether to remove non-basic impurities (like unreacted alkyl halide).

Q3: Why is 3,4-dichloroaniline so much slower to react than standard aniline? A: The Hammett equation dictates this. The chlorine atoms at the 3 and 4 positions are electron-withdrawing (

). They pull electron density away from the benzene ring, which in turn pulls density from the nitrogen lone pair [2]. This lowers the HOMO energy of the nitrogen, making it a "harder" and more sluggish nucleophile.

References

• Organic Chemistry Portal. (2013). Use of Primary Amines for the Selective N-Alkylation of Anilines.[2] Synlett.[3] Retrieved from [Link]

• National Institutes of Health (PubChem). (2025). 3,4-Dichloroaniline Compound Summary. Retrieved from [Link]

• NIST WebBook. (2025). 1-(2-bromoethoxy)-4-chlorobenzene Properties. Retrieved from [Link]

Sources

• 1. 1-(2-Bromoethoxy)-4-chlorobenzene | C8H8BrClO | CID 74854 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst [organic-chemistry.org]

Technical Support Center: Purification of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline

[1]

Ticket ID: PUR-8829-X Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary

You are likely working with 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline , a lipophilic secondary amine often used as an intermediate in the synthesis of benzoylurea insecticides or antifungal agents.[1]

The Challenge: This molecule presents a "perfect storm" for purification difficulties:

• Lipophilicity: The chlorophenoxy-ethyl chain makes it greasy, leading to "oiling out" during crystallization.

• Weak Basicity: The electron-withdrawing chlorines on the aniline ring lower the pKa (approx.[1] 3.0–3.5), making acid-base extraction selectivity difficult against the starting material (3,4-dichloroaniline).[1]

• Structural Flexibility: The ether linkage increases rotational degrees of freedom, inhibiting lattice formation.

This guide prioritizes Recrystallization for scale and Chromatography for purity, with a focus on removing the stubborn 3,4-dichloroaniline impurity.

Module 1: The "Rough Cut" (Acid-Base Extraction)[1]

User Query: "I tried an acid wash to remove the starting aniline, but I lost my product or formed an emulsion."

The Mechanism

Both your product and the starting material (3,4-dichloroaniline) are weak bases.[1] A standard 1M HCl wash will protonate both, dragging them into the aqueous layer or, more likely with this lipophilic molecule, forming an insoluble "third phase" oil (the hydrochloride salt is too greasy for water but too polar for ether).

Protocol: The "Controlled pH" Wash

Instead of strong acid, use a buffer to exploit the slight pKa difference (The N-alkyl product is slightly more basic than the primary aniline).[1]

• Dissolution: Dissolve crude oil in Ethyl Acetate (EtOAc) (not Ether/DCM, as EtOAc manages emulsions better).

• The Wash:

  • Do NOT use 1M HCl.

  • Use 20% w/w Citric Acid or 0.5M NaH₂PO₄ (pH ~4.5) .

  • Why? This pH is low enough to protonate aliphatic amines (impurities) but often leaves the weakly basic polychlorinated anilines in the organic phase.

• The "Salt Break": If an emulsion forms, do not shake vigorously. Add saturated NaCl (Brine) immediately. The high ionic strength forces the organic materials back into the organic layer.

Workflow Diagram: Extraction Logic

Caption: Logic flow for optimizing the initial workup to avoid product loss due to salt formation.

Module 2: Recrystallization (The "Fine Polish")

User Query: "My product comes out as an oil at the bottom of the flask and refuses to solidify."

The Phenomenon: "Oiling Out"

This occurs when the melting point of the solute is lower than the boiling point of the solvent mixture, or when impurities depress the melting point (eutectic formation). The compound separates as a liquid phase before it can crystallize.

Recommended Solvent Systems

System	Ratio (v/v)	Protocol Notes	Success Rate
Ethanol / Water	9:1 to 5:1	Dissolve in hot EtOH (60°C). Add warm water dropwise until turbidity persists. Cool very slowly.	High (Standard)
Heptane / Toluene	10:1	Dissolve in min. Toluene. Add Heptane. Good for removing non-polar tars.	Medium
MeOH / Acetonitrile	Varies	Excellent for removing starting aniline impurities.	High (Purity)

Troubleshooting "Oiling Out"

• The "Seeding" Trick:

  • Dissolve the crude in the hot solvent.[2][3][4]

  • Allow it to cool until the oil droplets just start to appear.

  • Stop stirring. Add a seed crystal (if available) or scratch the glass side vigorously.

  • Why? Stirring promotes agglomeration of oil droplets. Static conditions allow the crystal lattice to organize on the glass surface.

• The "Two-Solvent" Fix:

  • If using EtOH/Water, ensure the water is hot when added. Adding cold water shocks the solution, causing immediate oiling.

Module 3: Chromatography (The Separation)

User Query: "The product streaks (tails) on the column, and I can't separate it from the 3,4-dichloroaniline."

The Issue: Silanol Interactions

Secondary amines interact strongly with the acidic silanol (Si-OH) groups on silica gel, causing peak broadening (tailing). The 3,4-dichloroaniline is less basic and tails less, but the tail of your product will overlap with it.[1]

The Fix: Mobile Phase Modifiers

You must "cap" the silanol groups to allow the amine to elute cleanly.

Standard Protocol:

• Stationary Phase: Silica Gel 60 (230-400 mesh).[1]

• Base Solvent: Hexane / Ethyl Acetate (Gradient 95:5 to 80:20).

• The Modifier: Add 1% Triethylamine (TEA) or 0.5% Aqueous Ammonia to the mobile phase.

  • Note: If using TEA, wash the collected fractions with NaHCO₃ afterwards to remove the smell.

Advanced Protocol (DCM-Free):

• If the impurity (3,4-dichloroaniline) persists, switch to Toluene / Ethyl Acetate (20:1) . The pi-pi interactions between toluene and the aromatic rings often provide a different selectivity (selectivity ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  ) than hexane systems.

Module 4: Stability & Storage

User Query: "My white solid turned brown after a week."

The Cause: Oxidation

Anilines are notorious for oxidizing to quinones or azo-linkages upon air exposure, especially when impure.[1]

• Storage: Store under Argon/Nitrogen at -20°C.

• Stabilization: If storing as a solution, ensure it is acid-free.[1] Trace acid catalyzes oxidation in anilines.

• Salt Formation: For long-term storage, convert the free base to the Hydrochloride Salt .[1]

  • Method: Dissolve in dry ether, bubble HCl gas or add 4M HCl in Dioxane. The salt is generally stable for years.

Decision Matrix: Which Method When?

Caption: Decision tree for selecting the purification method based on physical state and impurity profile.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989 . (Standard reference for N-alkylation workups and amine purification).

• BenchChem. Application Notes and Protocols: N-Acylation and N-Alkylation of Halogenated Anilines. (General protocols for handling halogenated aniline derivatives).

• Organic Syntheses. N-Ethyl-p-chloroaniline. Org. Synth. 1951 , 31, 96. (Foundational method for purifying N-alkyl chloroanilines via acid/base extraction).

• University of Rochester. Solvents for Recrystallization: Tips and Tricks. (Guidance on solvent selection for difficult lipophilic amines).

• National Institutes of Health (NIH). Biodegradation and removal of 3,4-dichloroaniline.[1] (Context on the stability and solubility properties of the core 3,4-DCA moiety).

Sources

• 1. US3291832A - Process for preparing 3, 4 dichloroaniline - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Solubility Guide for 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline

[1][2]

Case ID: SOL-CL-ANILINE-001 Status: Active Support Level: Tier 3 (Senior Application Scientist)[1]

Executive Summary: The Chemist’s View

Welcome to the technical guide for 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline . To successfully handle this compound, you must first understand its physicochemical personality.[1]

This molecule is a highly lipophilic secondary amine .[1]

• Core Structure: An electron-deficient aniline ring (3,4-dichloro) coupled to a hydrophobic tail (4-chlorophenoxyethyl).[1]

• Predicted LogP: ~4.5 – 5.5 (High lipophilicity).[1]

• pKa: Weakly basic due to the electron-withdrawing chlorine atoms on the aniline ring.[1]

The Challenge: The primary failure mode for this compound is aqueous precipitation .[1] It will dissolve readily in organic solvents but will "crash out" immediately upon dilution into aqueous buffers (PBS, media) if the transition is not managed correctly.[1]

Solvent Compatibility Matrix

Use this table to select the correct vehicle for your application. Data is derived from structural analysis of polychlorinated diphenyl ether/amine analogs.[1]

Solvent Class	Recommended Solvents	Solubility Potential	Technical Notes
Dipolar Aprotic (Best)	DMSO , DMF	High (>50 mM)	Primary recommendation. Disrupts intermolecular pi-stacking.[1] Warning: Hygroscopic.[1]
Alcohols	Ethanol, Methanol	Moderate (~10-25 mM)	Good for evaporation protocols.[1] Solubility is lower than DMSO due to the compound's high hydrophobicity.[1]
Chlorinated	Dichloromethane (DCM), Chloroform	High (>50 mM)	Excellent for synthesis/extraction.[1] Not suitable for biological assays (toxicity).[1]
Aqueous	Water, PBS, Saline	Negligible (<1 µM)	Do not use directly. Requires co-solvents (DMSO) or surfactants (Tween-80).[1]
Acids	1N HCl, Acetic Acid	Variable	Protonation of the amine may improve solubility, but the salt form may still be lipophilic.[1]

Standard Operating Procedure (SOP): Stock Solution Preparation

Objective: Create a stable 10 mM - 50 mM stock solution in DMSO.

Critical Pre-Requisites

• Anhydrous DMSO: Use high-grade DMSO (≥99.9%, water <0.1%).[1]

• Glassware: Borosilicate glass vials (amber) to prevent plasticizer leaching and photodegradation.[1]

• Atmosphere: Nitrogen or Argon purge recommended (anilines are oxidation-sensitive).[1]

Protocol

• Weighing: Weigh the solid compound into an amber glass vial. Note: If the compound is an oil/gum, weigh by difference.

• Solvent Addition: Add DMSO to achieve half the target volume.

• Dissolution: Vortex vigorously for 30 seconds.

  • Troubleshooting: If undissolved particles remain, sonicate in a water bath at 35°C for 5-10 minutes.[1]

• Final Volume: Add remaining DMSO to reach target concentration.

• Visual Inspection: Hold the vial against a light source. The solution must be optically clear . Any turbidity indicates micro-precipitation.[1]

Troubleshooting: The "Crash Out" Phenomenon

The most common user ticket regarding this compound is precipitation during biological assays.[1]

Scenario:

"I diluted my 10 mM DMSO stock 1:1000 into cell culture media, and the solution turned cloudy or the compound lost activity."

Root Cause Analysis:

The rapid change in dielectric constant (from DMSO to Water) forces the hydrophobic molecules to aggregate.[1] This is the "Solubility Cliff."

Workflow: Preventing Precipitation (Graphviz Diagram)

Caption: Decision tree for mitigating aqueous precipitation during experimental setup.

Frequently Asked Questions (Technical)

Q1: My DMSO stock has formed crystals after storage at -20°C. Is it ruined?

Answer: Likely not, but proceed with caution. DMSO freezes at 19°C. Upon thawing, the compound may not re-dissolve immediately.[1]

• Fix: Warm the vial to 37°C and vortex.

• Warning: If the crystals do not dissolve upon warming, moisture may have entered the vial (DMSO is hygroscopic).[1] Water lowers the solubility capacity of DMSO.[1] In this case, the stock is compromised and should be re-made with fresh anhydrous DMSO.[1]

Q2: Can I use acid to dissolve it in water?

Answer: Theoretically, yes, but practically risky.[1] This is a secondary aniline.[1] Adding 1N HCl can protonate the nitrogen (

).[1]

• The Catch: The resulting chloride salt may still be insoluble due to the massive lipophilic surface area of the chlorophenoxy-ethyl group.[1]

• Recommendation: Stick to DMSO for stock solutions.[1] If you must use an aqueous vehicle, consider formulating with 20% Hydroxypropyl-beta-cyclodextrin (HP-β-CD) , which encapsulates the lipophilic tail.[1]

Q3: The compound is "oiling out" instead of forming a precipitate.

Answer: This is common for flexible, lipophilic molecules with low melting points.[1]

• Mechanism: The compound separates as a supercooled liquid phase rather than a crystal lattice.[1]

• Impact: This is worse than crystallization because the oil droplets adhere to pipette tips and plastic wells, leading to massive dosing errors.[1]

• Solution: You must use a surfactant.[1] Add 0.05% Tween-80 to your aqueous buffer before adding the compound stock.[1] This stabilizes the oil droplets into a micellar suspension.[1]

References & Grounding

• PubChem. 3,4-Dichloroaniline Compound Summary. (Data on parent aniline solubility and LogP). [1]

• Gaylord Chemical. Dimethyl Sulfoxide (DMSO) Solubility Data. (Authoritative guide on DMSO solvent properties and hygroscopicity).

• Di, L., & Kerns, E. (2016).[1] Drug-like Properties: Concepts, Structure Design and Methods.[1] Academic Press.[1] (Standard text for "Solubility Cliff" and precipitation mechanisms in drug discovery).

• Thermo Fisher Scientific. Safety Data Sheet: 3,4-Dichloroaniline.[1][2] (Handling and stability data for chlorinated anilines).

Sources

• 1. 3,4-Dichloroaniline | C6H5Cl2N | CID 7257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,4-Dichloroaniline, 98% 250 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]

Technical Support Center: Selective Hydrogenation of Chloronitrobenzenes

Subject: Preventing Dehalogenation (Hydrodechlorination) During Aniline Synthesis Ticket ID: CHEM-SUP-2024-Cl-NO2 Support Level: Tier 3 (Senior Application Scientist)

Introduction: The Dehalogenation Dilemma

Welcome to the Advanced Catalysis Support Center. You are likely here because your HPLC trace shows a significant peak for aniline (or a dechlorinated byproduct) alongside your desired chloroaniline.

The Core Problem: The catalytic hydrogenation of nitro groups (

) and the hydrogenolysis of carbon-chlorine bonds ( ) are competing reactions. While nitro reduction is thermodynamically favorable, the activation energy for C-Cl cleavage on many noble metals (especially Palladium) is sufficiently low that both reactions occur simultaneously, especially as the concentration of the nitro substrate depletes.

This guide provides the protocols, mechanistic insights, and troubleshooting steps required to suppress dehalogenation while maintaining high reaction rates.

Module 1: Catalyst Selection (The Hardware)

Q1: Why is my standard Pd/C catalyst stripping the chlorine?

A: Palladium (Pd) is the "active site" champion for oxidative addition into C-X bonds.

• Mechanism: Pd(0) inserts itself into the C-Cl bond much more readily than Platinum (Pt). Once the nitro group is reduced, the electron-rich amino group (

  ) pushes electron density into the aromatic ring, weakening the C-Cl bond and making it more susceptible to attack by the catalyst.

• The Fix: If you require extremely high selectivity (>99.5%), switch from Pd to Pt . Platinum is inherently less active for hydrogenolysis.

Q2: I cannot switch to Pt due to cost/availability. How do I fix the Pd system?

A: You must "poison" the sites responsible for dehalogenation without killing the nitro-reduction sites. This is achieved using Sulfided Pd/C or Bimetallic Modifiers .

• Sulfided Catalysts: Commercial "sulfided" Pd/C or Pt/C contains sulfur species that block the high-energy "kink" sites on the metal surface where C-Cl bond scission typically occurs, leaving the planar sites available for nitro reduction.

• Bimetallic Doping: The addition of electropositive metals (Fe, V, Zn) alters the electronic state of the noble metal.

Visualization: Reaction Pathways & Catalyst Interaction

Figure 1: Competing reaction pathways. Note that dehalogenation can occur on the substrate or the product, but is most common on the product due to the electron-donating effect of the amine group.

Module 2: Reaction Conditions (The Software)

Q3: What additives can I add to the reactor right now to stop dehalogenation?

A: If you are locked into a catalyst, use Dehalogenation Inhibitors .

Additive Class	Specific Chemical	Mechanism of Action	Recommended Loading
Acidic Modifiers	Hypophosphorous Acid ( )	Adsorbs on metal sites; suppresses oxidative addition.	0.5 - 1.0 wt% relative to substrate
Metal Halides	Zinc Iodide ( )	Blocks high-coordination sites (poisons dehalogenation).[1]	0.1 - 0.5 mol%
Base Buffers	MgO or Morpholine	Neutralizes HCl produced. Warning: HCl promotes autocatalytic dehalogenation.	1.1 equiv relative to expected HCl
Thiols	Diphenyl sulfide	In-situ sulfiding of the catalyst.	Trace amounts (ppm levels)

Q4: How do pressure and temperature affect selectivity?

A:

• Temperature: High temperature exponentially increases the rate of C-Cl cleavage. Keep T < 60°C if possible.

• Pressure: While higher pressure speeds up nitro reduction, it can also force hydrogen into the lattice promoting hydrogenolysis. Operate at the lowest effective pressure (e.g., 5–10 bar).

• Mass Transfer: Critical. If the reaction becomes hydrogen-starved (due to poor stirring), the catalyst surface becomes hydrogen-poor, which paradoxically can sometimes favor coupling side reactions (azo formation). However, for dehalogenation, excess hydrogen pressure on a Pd surface is the enemy.

Module 3: Troubleshooting & Protocols

Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
High Aniline (De-Cl)	Catalyst too active (Pd)	Switch to 1% Pt/C or 5% Pt/C (sulfided).
High Aniline (De-Cl)	Temp/Pressure too high	Reduce T by 10°C; reduce H2 pressure.
Accumulation of Hydroxylamine	Catalyst poisoned too much	Increase T slightly; check if inhibitor load is too high.
Reaction Stalls	HCl poisoning	Dehalogenation produces HCl, which kills the catalyst. Add MgO or scavenger.
Azo/Azoxy Impurities	Hydrogen starvation	Increase stirring rate (RPM); improve gas-liquid mass transfer.

Recommended Protocol: Selective Hydrogenation using Pt-Fe/C

Based on high-selectivity methodologies (See Ref 1, 3).

Context: This protocol uses a Platinum-Iron modified catalyst, which has been proven to resist dehalogenation even at higher pressures.[2]

• Preparation:

  • Substrate: 100 mmol p-chloronitrobenzene.

  • Catalyst: 0.3% Pt – 4% Fe on Activated Carbon (prepared via co-impregnation or purchased commercially).

  • Solvent: Methanol (80 mL).

  • Inhibitor: None required for this specific catalyst system.

• Execution:

  • Load the autoclave. Purge with

    (3x) to remove oxygen.

  • Pressurize with

    to 2.0 MPa (20 bar) .

  • Heat to 40°C with vigorous stirring (>800 RPM). Note: Mass transfer is vital.

• Monitoring:

  • Monitor

    uptake. Reaction is complete when uptake plateaus.

  • Expected Result: >99% Conversion, >98.5% Selectivity to p-chloroaniline.

Decision Tree: Solving Dehalogenation

Figure 2: Decision support tree for optimizing reaction conditions.

References

• Selective hydrogenation of p-chloronitrobenzene over an Fe promoted Pt/AC catalyst. Source: RSC Advances (2017). URL:[Link] Relevance: Establishes the superiority of Pt-Fe bimetallic systems for preventing dehalogenation.[2]

• Method for inhibiting dehalogenation of benzenoid nitro compounds (Patent US5068436A).

• Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines. Source: Organic Process Research & Development (ACS). URL:[Link] Relevance: Provides comparative data on Pt/C vs. Pt-V/C and the impact of Zinc Iodide (

  ) as an inhibitor.

• Liquid Phase Hydrogenation of p-Chloronitrobenzene on Au-Pd/TiO2 Catalysts. Source: Scientific Research Publishing. URL:[Link] Relevance: Discusses the electronic effects of support interaction (SMSI) and bimetallic formulations.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.rsc.org [pubs.rsc.org]

Troubleshooting low signal in mass spec for 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline

Welcome to the technical support center for the analysis of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline via mass spectrometry. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues of low signal intensity for this specific analyte. We will move from foundational checks to advanced, compound-specific optimizations, explaining the scientific rationale behind each step to empower you to make informed decisions in your experimental design.

Part 1: Foundational Checks - Is the System Ready?

Before delving into complex method development, it's crucial to ensure the instrument and basic conditions are suitable. Low signal is often a symptom of a fundamental issue rather than a complex chemical problem.[1][2]

Question: I'm not seeing any signal, or it's extremely low. Where do I start?

Answer: Start with the most straightforward system checks. The goal is to confirm that the LC-MS system is fundamentally operational and that the analyte is being delivered to the mass spectrometer.

Step-by-Step Foundational Workflow:

• Verify Analyte Concentration & Stability: Ensure your sample concentration is appropriate for the expected sensitivity of your instrument.[2] A typical starting concentration for a new compound on a modern triple quadrupole or high-resolution mass spectrometer would be in the range of 100-1000 ng/mL. Also, confirm the analyte's stability in your chosen solvent.

• Check the MS Spray: Visually inspect the electrospray plume. A stable, fine mist is essential for good ionization.[1] An inconsistent or sputtering spray can indicate a clog in the sample needle or transfer lines, which must be addressed before proceeding.[3]

• Review Basic LC & MS Parameters:

  • LC Pressure: Check the LC pressure trace. An unusually low pressure suggests a leak, while high pressure could indicate a blockage.[1][4]

  • Ionization Mode: Based on the structure of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline, which contains a secondary amine, it is expected to ionize well in Positive Ion Mode by accepting a proton to form the [M+H]+ ion. A study on the related compound 3,4-dichloroaniline confirms that it is readily detected in positive ion mode.[5]

  • Mass Range: Ensure your scan range includes the theoretical mass of the protonated molecule.

Property	Value	Source
Chemical Formula	C14H12Cl3NO	N/A
Monoisotopic Mass	327.00355 u	N/A
[M+H]+ Mass	328.01083 u	N/A

Part 2: Troubleshooting the Experiment - Sample, Separation, and Source

If the foundational checks pass, the next step is to investigate the interplay between the analyte, the sample matrix, the liquid chromatography, and the ion source.

Question: My system seems fine, but the signal for my analyte is still poor. Could it be my mobile phase or sample preparation?

Answer: Yes, this is a very common scenario. The chemical environment of the analyte as it enters the ion source is critical for efficient ionization. Issues like ion suppression from the sample matrix or an incompatible mobile phase are frequent causes of low signal.[8]

Workflow for Diagnosing Experimental Issues

Sources

• 1. shimadzu5270.zendesk.com [shimadzu5270.zendesk.com]
• 2. gmi-inc.com [gmi-inc.com]
• 3. cgspace.cgiar.org [cgspace.cgiar.org]
• 4. myadlm.org [myadlm.org]
• 5. mdpi.com [mdpi.com]
• 6. 3,4-Dichloroaniline | C6H5Cl2N | CID 7257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3,4-Dichloroaniline - Wikipedia [en.wikipedia.org]
• 8. Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations - MetwareBio [metwarebio.com]

Technical Support Center: Optimizing HPLC Gradient Separation of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline

Welcome to the technical support center for the HPLC analysis of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during method development and routine analysis. Here, we move beyond generic advice to offer a scientifically grounded, experience-driven approach to optimizing your HPLC gradient separations.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline that influence its HPLC separation?

• Hydrophobicity (logP): The parent compound, 3,4-dichloroaniline, has a logP of approximately 2.69.[1][2] The addition of the chlorophenoxyethyl group will substantially increase the molecule's non-polar character, leading to strong retention in reversed-phase HPLC (RP-HPLC).

• UV Absorbance: Chloroanilines typically exhibit two absorption bands, a primary band around 230-240 nm and a secondary, less intense band around 280-295 nm.[3] For initial method development, monitoring at a wavelength around 254 nm is a good starting point, as many aromatic compounds show reasonable absorbance at this wavelength.[4] A diode array detector (DAD) or a photodiode array (PDA) detector would be ideal to determine the optimal detection wavelength experimentally.

Q2: What is a suitable starting point for an HPLC method for this compound?

A2: Given the high hydrophobicity of the analyte, a reversed-phase HPLC method is the most appropriate choice.[5][6] Here is a recommended starting point:

Parameter	Recommendation	Rationale
Stationary Phase	C18, 5 µm particle size, 150 x 4.6 mm	C18 columns provide excellent hydrophobic retention for non-polar compounds.[5] A 5 µm particle size offers a good balance between efficiency and backpressure.
Mobile Phase A	Water	The polar component of the mobile phase.
Mobile Phase B	Acetonitrile (ACN)	A common and effective organic modifier for reversed-phase HPLC.
Initial Gradient	50% B to 95% B over 20 minutes	A broad gradient is a good starting point to determine the approximate elution conditions.[7]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	A slightly elevated temperature can improve peak shape and reduce viscosity.[8]
Detection	UV at 254 nm	A common starting wavelength for aromatic compounds.[4]
Injection Volume	10 µL	A standard injection volume.

Troubleshooting Guide: From Poor Peaks to Optimal Resolution

This section addresses specific issues you may encounter and provides a logical, step-by-step approach to resolving them.

Issue 1: Poor Peak Shape (Tailing or Fronting)

A symmetrical, Gaussian peak is ideal for accurate integration and quantification. Deviations from this ideal shape, such as tailing or fronting, can indicate underlying issues with the method.

Peak tailing, where the latter half of the peak is broader than the front half, is a common issue, especially with basic compounds like anilines.

Potential Causes & Solutions:

• Secondary Interactions with Residual Silanols: The stationary phase in silica-based columns can have acidic silanol groups that interact with basic analytes, causing tailing.

  • Solution: Add a mobile phase modifier like 0.1% formic acid or trifluoroacetic acid (TFA) to both mobile phase A and B. This will protonate the silanol groups and reduce unwanted interactions.

• Column Contamination: Accumulation of strongly retained compounds on the column can lead to peak distortion.[9]

  • Solution: Implement a column wash step at the end of each run by flushing with a high percentage of organic solvent (e.g., 95-100% ACN) for several column volumes.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to tailing.[10]

  • Solution: Reduce the injection volume or the concentration of the sample.

Peak fronting, where the front of the peak is broader than the back, is less common than tailing but can still occur.

Potential Causes & Solutions:

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent much stronger than the initial mobile phase, it can cause the analyte to move through the column too quickly at the beginning, leading to fronting.[9]

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase composition. If the sample is not soluble, use the weakest possible solvent that provides adequate solubility.

• High Analyte Concentration: Similar to column overload causing tailing, very high concentrations can also lead to fronting.

  • Solution: Dilute the sample.

Troubleshooting Workflow for Poor Peak Shape

Caption: Logic diagram for troubleshooting poor HPLC peak shape.

Issue 2: Insufficient Resolution of Impurities or Related Compounds

Achieving adequate separation between the main analyte and its impurities is critical for accurate quantification. Resolution is influenced by three key factors: efficiency (N), selectivity (α), and retention (k).[11][12]

• Optimize the Gradient Slope: A shallower gradient can increase the separation between closely eluting peaks.

  • Protocol: Once the approximate elution time is known from the initial broad gradient, design a shallower gradient around the elution window. For example, if the peak of interest elutes at 70% B, try a gradient from 60% to 80% B over a longer period (e.g., 30 minutes).

• Change the Organic Modifier: Different organic solvents can alter the selectivity of the separation.

  • Protocol: If using acetonitrile, try substituting it with methanol.[11] The different solvent properties can change the elution order and improve the resolution of co-eluting peaks.

• Adjust the Column Temperature: Temperature can affect the selectivity of the separation.[8]

  • Protocol: Systematically vary the column temperature (e.g., in 5 °C increments from 25 °C to 40 °C) and observe the effect on resolution.

• Increase Column Efficiency: A more efficient column will produce sharper peaks, which can lead to better resolution.

  • Protocol:

    • Use a column with a smaller particle size (e.g., 3.5 µm or sub-2 µm for UHPLC systems).[8][12]

    • Use a longer column to increase the number of theoretical plates.[12]

Experimental Design for Resolution Optimization

Experiment	Variable Changed	Expected Outcome
1	Gradient Time (e.g., 20 min vs. 40 min)	Increased resolution for closely eluting peaks.
2	Organic Modifier (Acetonitrile vs. Methanol)	Altered selectivity, potentially changing peak elution order.
3	Column Temperature (e.g., 30°C vs. 40°C)	Changes in selectivity and retention times.
4	Stationary Phase (e.g., C18 vs. Phenyl-Hexyl)	Different selectivity due to different stationary phase chemistry.

Issue 3: Retention Time Variability

Consistent retention times are crucial for reliable peak identification and quantification. Drifting retention times can indicate a problem with the HPLC system or the method itself.

Potential Causes & Solutions:

• Inadequate Column Equilibration: If the column is not fully re-equilibrated to the initial mobile phase conditions before each injection, retention times can shift.[13]

  • Solution: Ensure the column is equilibrated with at least 10-15 column volumes of the starting mobile phase composition before each injection.

• Mobile Phase Composition Changes: Evaporation of the more volatile organic component can alter the mobile phase composition over time.

  • Solution: Prepare fresh mobile phase daily and keep the solvent reservoirs capped.

• Pump Performance Issues: Leaks or faulty check valves in the pump can lead to an inconsistent mobile phase composition and flow rate.[14]

  • Solution: Perform regular maintenance on the HPLC pump, including checking for leaks and cleaning or replacing check valves.

• Temperature Fluctuations: Changes in ambient temperature can affect the viscosity of the mobile phase and the column temperature, leading to shifts in retention time.[14]

  • Solution: Use a column oven to maintain a constant temperature.

Workflow for Diagnosing Retention Time Variability

Caption: A systematic approach to troubleshooting retention time drift.

References

• Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. (2020, November 11). LCGC. [Link]

• Methods for Changing Peak Resolution in HPLC - Chrom Tech, Inc. (2025, October 14). Chrom Tech. [Link]

• Improving Resolution Using CORTECS UPLC Columns. Waters. [Link]

• How to Improve the Resolution Between Two Peaks in Liquid Chromatography. Welch Materials, Inc. [Link]

• How to improve peaks separation in HPLC? (2024, July 31). ResearchGate. [Link]

• Development of a Triphenylmethyl Alkylation Pre-Column Derivatization Method for HPLC Quantitative Analysis of Chemically Unstable Halogenated Compounds. (2024, March 19). ACS Omega. [Link]

• 3,4-Dichloroaniline. PubChem. [Link]

• Reversed Phase HPLC Columns. Phenomenex. [Link]

• Gradient HPLC for Reversed-Phase Separations. (2022, April 15). LCGC International. [Link]

• Common Causes of Poor Peak Shape in HPLC and How to Fix Them. Chromasir. [Link]

• Troubleshooting Poor Peak Shape and Resolution in HPLC. (2024, October 14). YouTube. [Link]

• Troubleshooting and Performance Improvement for HPLC. (2024, May 28). Aurigene Pharmaceutical Services. [Link]

• Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. [Link]

• peak shape optimisation for a very hydrophobic compound. (2014, July 19). Chromatography Forum. [Link]

• 3,4-Dichloroaniline Chemical Substances Control Law Reference No. National Institute of Technology and Evaluation, Japan. [Link]

• Reverse Phase Chromatography Techniques. (2025, October 20). Chrom Tech, Inc. [Link]

• HPLC Gradient in reverse phase chromatography. Element Lab Solutions. [Link]

• Rapid HPLC Separation of Aromatic Compounds on HALO Phenyl-Hexyl. MAC-MOD Analytical. [Link]

• Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. (2021, April 30). Wageningen University & Research eDepot. [Link]

• Experimental values of λ max and molar absorptivity (ε) of aniline and chloroanilines. ResearchGate. [Link]

• 3,4-Dichloroaniline. Linjiang Chemical. [Link]

• 3,4-Dichloroaniline. Wikipedia. [Link]

• Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. RSC Publishing. [Link]

Sources

• 1. env.go.jp [env.go.jp]
• 2. 3,4-Dichloroaniline - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. mac-mod.com [mac-mod.com]
• 5. Reversed Phase HPLC Columns | Phenomenex [phenomenex.com]
• 6. chromtech.com [chromtech.com]
• 7. researchgate.net [researchgate.net]
• 8. How to Improve the Resolution Between Two Peaks in Liquid Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 9. News - Common Causes of Poor Peak Shape in HPLC and How to Fix Them [mxchromasir.com]
• 10. youtube.com [youtube.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. chromtech.com [chromtech.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]

Technical Support Center: Purification Strategies for Reactions Involving 3,4-Dichloroaniline

This technical guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and in-depth procedural guidance for the effective removal of unreacted 3,4-dichloroaniline from a product mixture. This document emphasizes the underlying chemical principles to empower users to adapt and optimize these methods for their specific experimental contexts.

I. Troubleshooting & FAQs: Rapid-Response Solutions

This section addresses common challenges encountered during the purification of products from reactions involving 3,4-dichloroaniline in a direct question-and-answer format.

Q1: My crude product is contaminated with unreacted 3,4-dichloroaniline. What is the quickest way to remove it?

A1: For many neutral or acidic products, a simple acid-base extraction is the most rapid and effective method. By washing your organic solution with a dilute aqueous acid, such as 1M hydrochloric acid, the basic 3,4-dichloroaniline will be protonated to form a water-soluble salt, which will then partition into the aqueous layer.[1][2] This allows for a straightforward separation in a separatory funnel.

Q2: I performed an acidic wash, but I suspect some 3,4-dichloroaniline remains. Why might this be, and what should I do?

A2: Incomplete removal could be due to insufficient acid, inadequate mixing, or if your desired product is also somewhat basic and has been partially extracted. Ensure you are using a sufficient excess of aqueous acid and that you are shaking the separatory funnel vigorously to maximize the surface area between the two phases. You can perform a second or even a third acidic wash to enhance the removal of the aniline.[2] If your product has basic properties, alternative methods like column chromatography or recrystallization may be more suitable.

Q3: My desired product is also an amine and is lost during the acidic wash. What are my alternatives?

A3: If your product is also basic, an acid-base extraction is not selective. In this scenario, column chromatography is often the most effective technique.[3][4] The difference in polarity between your product and 3,4-dichloroaniline can be exploited to achieve separation on a silica gel or alumina column. Recrystallization is another viable option if a solvent system can be identified in which the solubility of your product and the aniline impurity differ significantly at high and low temperatures.

Q4: My product and the 3,4-dichloroaniline co-elute during column chromatography. How can I improve the separation?

A4: Co-elution suggests that the polarity of your product and the impurity are very similar under the chosen conditions. To improve separation, you can try a less polar solvent system to increase the retention time of both compounds on the column, which may enhance resolution.[3] Alternatively, you can try a different stationary phase. If you are using silica gel (which is slightly acidic), switching to neutral or basic alumina might alter the elution profile. Adding a small amount of a basic modifier, like triethylamine, to your eluent can sometimes help to reduce tailing of basic compounds and improve separation.[2]

Q5: I am trying to purify my product by recrystallization, but it "oils out" instead of forming crystals. What should I do?

A5: "Oiling out" typically occurs when the boiling point of the solvent is higher than the melting point of the solute, or if the concentration of impurities is high.[5] Try using a lower-boiling point solvent or a solvent mixture. Adding a more non-polar co-solvent can sometimes induce crystallization. Slow cooling and scratching the inside of the flask with a glass rod at the liquid-air interface can also help to initiate crystal formation.[5] If the issue persists, a preliminary purification step, such as an acid-base extraction, to reduce the impurity load before recrystallization is recommended.[5]

II. Technical Deep Dive: Principles and Protocols

This section provides a more detailed explanation of the primary purification techniques and offers step-by-step protocols for their implementation.

Understanding the Chemistry of 3,4-Dichloroaniline

3,4-Dichloroaniline is a light brown crystalline solid with a melting point of 71-72°C.[6] It is sparingly soluble in water but readily soluble in many common organic solvents like ethanol, ether, and benzene.[6] Crucially, the presence of the amino group (-NH2) confers basic properties to the molecule, which is the cornerstone of the acid-base extraction technique.

Method 1: Acid-Base Extraction

This technique leverages the basicity of the aniline functional group. By reacting with an acid, the neutral and water-insoluble 3,4-dichloroaniline is converted into its corresponding ammonium salt, which is ionic and thus soluble in water.

• Dissolution: Dissolve the crude product mixture in a water-immiscible organic solvent such as ethyl acetate, dichloromethane, or diethyl ether.

• Acidic Wash: Transfer the organic solution to a separatory funnel and add an equal volume of 1M hydrochloric acid (HCl).

• Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.

• Phase Separation: Allow the layers to separate. The top layer will typically be the organic phase, and the bottom will be the aqueous phase (confirm by adding a few drops of water).

• Drain and Repeat: Drain the lower aqueous layer. For more efficient removal, repeat the acidic wash with a fresh portion of 1M HCl.

• Neutralizing Wash: Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine (saturated NaCl solution) to remove excess water.

• Drying and Concentration: Drain the organic layer into a clean flask, dry it over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and remove the solvent under reduced pressure to obtain the purified product.

Caption: Workflow for Acid-Base Extraction.

Method 2: Column Chromatography

This is a powerful technique for separating compounds based on their differential adsorption to a stationary phase.[3] For separating 3,4-dichloroaniline from a less polar product, the aniline will adhere more strongly to the polar silica gel, eluting later.

• Solvent System Selection: Using Thin Layer Chromatography (TLC), identify a solvent system (e.g., a mixture of ethyl acetate and hexanes) that provides good separation between your product and 3,4-dichloroaniline. The desired product should ideally have an Rf value between 0.2 and 0.4.

• Column Packing: Prepare a slurry of silica gel in the chosen non-polar solvent (e.g., hexanes) and carefully pack it into a chromatography column, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the silica gel column.

• Elution: Add the eluent to the top of the column and begin collecting fractions. The less polar components will elute first.

• Fraction Analysis: Monitor the composition of the collected fractions using TLC.

• Combine and Concentrate: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Caption: Workflow for Column Chromatography.

Method 3: Recrystallization

Recrystallization is an effective technique for purifying solid compounds. The principle is to dissolve the crude product in a hot solvent and then allow it to cool slowly. The desired product should be less soluble at lower temperatures and crystallize out, leaving the impurities in the solution.

• Solvent Selection: Choose a solvent or solvent pair in which your product has high solubility at elevated temperatures and low solubility at room temperature or below, while 3,4-dichloroaniline remains in solution. A mixture of ethanol and water is often a good starting point for polar compounds.[7]

• Dissolution: In a flask, dissolve the crude solid in the minimum amount of hot solvent.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration: If charcoal was used, perform a hot gravity filtration to remove it.

• Crystallization: Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration.

• Washing and Drying: Wash the crystals with a small amount of the cold recrystallization solvent and dry them under vacuum.

Caption: Workflow for Recrystallization.

III. Method Comparison and Safety Considerations

Method	Pros	Cons	Best For
Acid-Base Extraction	Fast, scalable, inexpensive.	Not suitable for acid-sensitive or basic products.	Removing basic impurities from neutral or acidic products.
Column Chromatography	High resolution, versatile for a wide range of compounds.	Can be time-consuming and requires larger volumes of solvent.	Separating compounds with similar polarities, including isomers.[1]
Recrystallization	Can yield very pure crystalline products, good for final polishing step.	Finding a suitable solvent can be challenging; potential for product loss in the mother liquor.	Purifying solid compounds and removing small amounts of impurities.[7]

Safety Precautions: 3,4-Dichloroaniline is toxic if swallowed, in contact with skin, or if inhaled, and it can cause serious eye damage and allergic skin reactions.[8][9] It is also very toxic to aquatic life.[8] Always handle this chemical in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[10]

IV. References

• 3,4-Dichloroaniline - Grokipedia.

• 3,4-DICHLORO ANILINE CAS No 95-76-1 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical.

• Safety data sheet - CPAChem.

• 3,4-DICHLOROANILINE-UL-14C SDS, 89059-40-5 Safety Data Sheets - ECHEMI.

• SAFETY DATA SHEET - Sigma-Aldrich.

• SAFETY DATA SHEET - Fisher Scientific.

• Technical Support Center: Purification of Crude 4-(Furan-2-yl)aniline Hydrochloride - Benchchem.

• Technical Support Center: Purification of Halogenated Aniline Compounds - Benchchem.

• How do I remove aniline from the reaction mixture? - ResearchGate.

• Exp 6 - Extraction.

• Column chromatography - Columbia University.

• Column chromatography - UVic.

• Technical Support Center: Purification of Crude 3,5-Dichloroaniline - Benchchem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. columbia.edu [columbia.edu]
• 4. web.uvic.ca [web.uvic.ca]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. grokipedia.com [grokipedia.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. cpachem.com [cpachem.com]
• 10. echemi.com [echemi.com]

Reference Data & Comparative Studies

Comparative Guide: Mass Spectrometric Interpretation of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline

Executive Summary & Structural Context

Analyte: 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline Formula:

Exact Mass (Monoisotopic): 315.00

This guide compares the analytical performance of Electron Ionization (EI) versus Electrospray Ionization (ESI) for the structural elucidation and quantification of this specific chlorinated ether-amine.

The molecule features three distinct structural zones critical for interpretation:

• Zone A: The electron-deficient 3,4-dichloroaniline ring.

• Zone B: The labile ethyl-ether linker.

• Zone C: The 4-chlorophenoxy moiety.

Core Insight: While EI provides a "structural fingerprint" necessary for de novo identification (fragmenting the ether linkage), ESI-MS/MS is the superior choice for trace quantification in biological matrices due to the high proton affinity of the secondary amine.

The Isotopic Fingerprint (Self-Validating Check)

Before analyzing fragmentation, the presence of three chlorine atoms (

) creates a non-negotiable isotopic envelope. Any spectrum attributed to this compound must match this distribution to be considered valid.

Theoretical Isotope Distribution (

: ):

m/z	Composition	Relative Abundance (Approx)	Origin
315		100% (Base)	Monoisotopic M
317		~96%	M + 2
319		~31%	M + 4
321		~3.5%	M + 6

Note: The near 1:1 intensity of the M and M+2 peaks is the hallmark of a trichloro-species.

Comparative Analysis: EI vs. ESI-MS/MS

Method A: Electron Ionization (GC-MS)

Best For: Structural Confirmation, Impurity Profiling. Mechanism: High-energy impact (70 eV) induces radical cation formation (

), primarily driving cleavage at the heteroatoms (N and O).

Key Fragmentation Pathways (EI)

• -Cleavage (Nitrogen driven): The radical site on the nitrogen induces cleavage of the C-C bond in the ethyl chain.

• Inductive Cleavage (Ether): The electronegative oxygen directs cleavage, often isolating the chlorophenoxy group.

• C-N Bond Rupture: Direct loss of the dichloroaniline moiety.

Diagnostic Ions (EI):

• m/z 315: Molecular Ion (

  ). Visible but likely weak due to ether instability.

• m/z 161/163: 3,4-Dichloroaniline cation . Formed via C-N cleavage. This is a "signature" fragment for this class of anilines.

• m/z 155/157: 4-Chlorophenoxy ethyl cation . Formed via N-alkyl cleavage.

• m/z 127/129: 4-Chlorophenol radical cation . Result of H-rearrangement and ether cleavage.

Method B: Electrospray Ionization (LC-MS/MS)

Best For: Pharmacokinetics, Trace Environmental Analysis. Mechanism: Soft ionization via protonation of the secondary amine (

).

Fragmentation Pathways (CID - Collision Induced Dissociation)

In MS/MS (e.g., Triple Quadrupole), the precursor (

316) is selected. Collision energy is applied to break the weakest bonds.

• Primary Transition: Cleavage of the C-O ether bond.

• Secondary Transition: Loss of the ethyl chain from the nitrogen.

Diagnostic Transitions (ESI):

• 316

  162: Loss of the chlorophenoxy-ethyl chain to yield protonated 3,4-dichloroaniline. (Quantifier).

• 316

  129: Formation of the chlorophenol fragment. (Qualifier).

Visualization of Fragmentation Logic

The following diagram illustrates the mechanistic divergence between the two ionization modes.

Figure 1: Mechanistic divergence of fragmentation. EI yields radical cations useful for identification; ESI yields protonated species for quantification.

Experimental Protocols

Protocol A: Structural Confirmation (GC-MS)

Use this protocol to verify the synthesis or purity of the bulk material.

• Sample Prep: Dissolve 1 mg of sample in 1 mL Dichloromethane (DCM).

• Inlet: Splitless mode, 250°C.

• Column: DB-5ms or equivalent (30m x 0.25mm, 0.25µm film).

• Oven Program:

  • Start: 60°C (hold 1 min).

  • Ramp: 20°C/min to 300°C.

  • Hold: 5 mins.

• MS Source: 230°C, 70 eV.

• Scan Range: m/z 50–500.

Protocol B: Trace Quantification (LC-MS/MS)

Use this protocol for PK studies or environmental residue analysis.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid (Proton source).

  • B: Acetonitrile + 0.1% Formic Acid.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 2.1 x 50mm, 1.8µm.

• Gradient: 5% B to 95% B over 5 minutes.

• Source: ESI Positive Mode (

  ).

• MRM Settings (Optimization Required):

  • Transition 1 (Quant): 316.0

    162.0 (Collision Energy ~15-20 eV).

  • Transition 2 (Qual): 316.0

    129.0 (Collision Energy ~30-35 eV).

Data Summary & Interpretation Table

Feature	EI Spectrum (GC-MS)	ESI Spectrum (LC-MS)	Interpretation Note
Parent Ion	m/z 315 ( )	m/z 316 ( )	ESI parent is even-mass (Nitrogen rule adjustment).
Base Peak	m/z 161 (likely)	m/z 316 (in full scan)	EI fragments heavily; ESI preserves the molecular ion.
Isotopes	Distinct M, M+2, M+4	Distinct M, M+2, M+4	Critical: Must observe the trichloro-pattern in both.
Low Mass	m/z 75, 111 (aromatic ring fragments)	Minimal low mass noise	EI shows benzene ring degradation; ESI does not.
Sensitivity	ng range	pg range	ESI is ~1000x more sensitive for this amine.

References

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley. (Reference for amine and ether cleavage mechanisms).

• NIST Mass Spectrometry Data Center. (n.d.). NIST Chemistry WebBook, SRD 69. Retrieved from [Link] (Source for comparative spectra of dichloroaniline and chlorophenol fragments).

• Holčapek, M., et al. (2010). "Basic rules for the interpretation of atmospheric pressure ionization mass spectra of small molecules." Journal of Mass Spectrometry, 45(9), 961-973. [Link] (Grounding for ESI fragmentation logic).

A Comparative Guide to the Validation of Quantitative Assays for 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline

For researchers, scientists, and professionals in drug development, the rigorous validation of quantitative assays is the bedrock of reliable and reproducible data. This guide provides an in-depth comparison of two prevalent analytical techniques, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), for the quantitative analysis of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline. This document is structured to provide not only the "how" but, more critically, the "why" behind the experimental choices, ensuring a deep understanding of the method validation process in line with global regulatory expectations.

The validation of an analytical procedure is the process by which it is established, by laboratory studies, that the performance characteristics of the procedure meet the requirements for the intended analytical applications.[1][2] This guide will adhere to the principles outlined by the International Council for Harmonisation (ICH) guidelines, specifically Q2(R2), which provides a framework for validating analytical procedures.[1][3]

Choosing the Right Analytical Tool: A Comparative Overview

The selection of an analytical technique is a critical first step that dictates the sensitivity, selectivity, and complexity of the assay. For a small organic molecule like 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline, both HPLC-UV and LC-MS/MS are viable options, each with distinct advantages and limitations.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) is a robust and widely accessible technique.[4] It separates compounds based on their interaction with a stationary phase, and quantification is achieved by measuring the analyte's absorbance of UV light.[5] Its primary strengths lie in its cost-effectiveness, simplicity, and durability, making it a workhorse in many quality control laboratories.[4] However, its selectivity is dependent on the chromatographic separation, and co-eluting impurities with similar UV spectra can lead to inaccurate quantification.[6]

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) offers a significant leap in selectivity and sensitivity.[6][7] By coupling the separation power of LC with the mass-resolving capability of a tandem mass spectrometer, this technique can identify and quantify analytes with a very high degree of certainty, even in complex matrices.[8] The added specificity of monitoring specific precursor-to-product ion transitions makes it less susceptible to interferences than HPLC-UV.[6] This enhanced performance, however, comes at the cost of higher initial investment, more complex instrumentation, and a greater susceptibility to matrix effects.[6]

Feature	HPLC-UV	LC-MS/MS
Selectivity	Moderate to High	Very High
Sensitivity	Good (µg/mL to high ng/mL)	Excellent (low ng/mL to pg/mL)
Cost	Lower	Higher
Complexity	Simpler	More Complex
Robustness	Generally High	Prone to matrix effects
Primary Use	Routine QC, high-concentration assays	Trace analysis, complex matrices, metabolite ID

The Analytical Workflow: From Sample to Result

The overall process for validating a quantitative assay involves several key stages, from initial sample preparation to final data analysis. Understanding this workflow is crucial for designing a robust and reliable method.

Caption: A generalized workflow for quantitative analytical method validation.

Experimental Protocols: A Step-by-Step Guide

The following protocols are illustrative and based on established methods for similar halogenated aromatic compounds.[8][9][10] Optimization will be necessary for the specific analyte and matrix.

The goal of sample preparation is to extract the analyte from its matrix and remove interfering components.[11] For 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline, which is a relatively non-polar molecule, Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) are suitable choices.[11][12]

Protocol: Liquid-Liquid Extraction (LLE)

• To 1 mL of the sample matrix (e.g., plasma, water), add 5 mL of a water-immiscible organic solvent (e.g., ethyl acetate or a mixture of hexane and ethyl acetate).

• Vortex vigorously for 2 minutes to ensure thorough mixing.

• Centrifuge at 3000 rpm for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the organic (upper) layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a known volume (e.g., 200 µL) of the mobile phase.

• Vortex for 30 seconds and transfer to an autosampler vial for analysis.

This method is designed to be robust and suitable for routine analysis where high sensitivity is not the primary requirement.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV-Vis detector.

• Column: Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid) is a good starting point. For example, a linear gradient from 40% to 90% acetonitrile over 10 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: The maximum absorbance wavelength (λmax) for 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline should be determined by scanning a standard solution (a wavelength around 240-260 nm is expected for chloroanilines).[10]

• Injection Volume: 10 µL.

This method is tailored for high sensitivity and selectivity, making it ideal for trace-level quantification in complex biological or environmental matrices.

Instrumentation and Conditions:

• LC System: A UHPLC or HPLC system.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Column: A reversed-phase C18 column with a smaller particle size for better resolution (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: Similar to the HPLC-UV method, a gradient of acetonitrile and water with 0.1% formic acid is suitable.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Ionization Source: Electrospray Ionization (ESI) in positive mode is a good starting point for anilines.

• MS/MS Transitions: The precursor ion will be the protonated molecule [M+H]+. The product ions will need to be determined by infusing a standard solution of the analyte into the mass spectrometer and performing a product ion scan. For a dichloro-substituted compound, characteristic isotopic patterns for chlorine should be observed.

• Injection Volume: 5 µL.

Method Validation: Demonstrating Fitness for Purpose

According to ICH Q2(R2) guidelines, a quantitative assay should be validated for several key performance characteristics.[1][13] The following table summarizes these parameters and provides typical acceptance criteria.

Validation Parameter	Description	Typical Acceptance Criteria
Specificity/Selectivity	The ability to assess the analyte unequivocally in the presence of other components.[1]	No interfering peaks at the retention time of the analyte in blank and placebo samples.
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.[1]	Correlation coefficient (r²) ≥ 0.995.[14]
Range	The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[1]	Defined by the linear range.
Accuracy	The closeness of the test results to the true value.[1]	Recovery of 80-120% of the spiked amount.[9][15]
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[1]	Relative Standard Deviation (RSD) ≤ 15% (≤ 20% at the LLOQ).[15]
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio (S/N) of 3:1.[14]
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio (S/N) of 10:1.[9][14]
Robustness	A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[13]	System suitability parameters should remain within acceptable limits.

The following table presents expected performance data for the two techniques, based on published methods for structurally similar dichloroanilines.[8][9][15]

Parameter	HPLC-UV (Expected)	LC-MS/MS (Published Data for 3,4-DCA)
Linearity (r²)	≥ 0.998	> 0.996[15]
LOD	10-50 ng/mL	0.6 µg/kg (ppb)[9][15]
LOQ	50-150 ng/mL	2.0 µg/kg (ppb)[9][15]
Accuracy (Recovery %)	95-105%	75.3–86.0%[15]
Precision (RSD %)	≤ 5%	2.1–8.5%[15]

The Decision-Making Process: A Logical Framework

Choosing between HPLC-UV and LC-MS/MS is a decision driven by the specific requirements of the assay. The following diagram illustrates a logical framework for this selection process.

Caption: A decision tree for selecting the appropriate analytical technique.

Conclusion: A Scientifically Grounded Choice

The validation of a quantitative assay for 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline requires a systematic and scientifically sound approach. Both HPLC-UV and LC-MS/MS are powerful techniques, but their suitability depends on the specific analytical needs.

• HPLC-UV is the method of choice for routine quality control applications where the analyte concentrations are relatively high and the sample matrix is simple. Its robustness, lower cost, and ease of use make it a highly practical option.[4]

• LC-MS/MS is indispensable when high sensitivity and selectivity are paramount, such as in bioanalytical studies, impurity profiling, or environmental monitoring.[6][7] Its ability to provide structural information and to distinguish the analyte from co-eluting interferences provides a higher level of confidence in the results.[6]

Ultimately, the choice of methodology should be justified based on the defined Analytical Target Profile (ATP) and a thorough risk assessment, as advocated by modern ICH guidelines.[1] By following the principles and protocols outlined in this guide, researchers can develop and validate a robust and reliable quantitative assay that generates data of the highest integrity.

References

• ICH Guidelines for Analytical Method Validation Explained. (2025, July 22). AMSbiopharma. Retrieved February 22, 2026, from [Link]

• LC-MS/MS Analytical Method Development and Validation for Determining Vinamidinium HexafluoroPhosphate Impurity in Etoricoxib. (2023, July 15). Indian Journal of Pharmaceutical Education and Research. Retrieved February 22, 2026, from [Link]

• New Method Development by HPLC and Validation as per ICH Guidelines. (2020, March 23). Acta Scientific. Retrieved February 22, 2026, from [Link]

• ICH guideline Q2(R2) on validation of analytical procedures. (2022, March 31). European Medicines Agency. Retrieved February 22, 2026, from [Link]

• Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS. (n.d.). PMC. Retrieved February 22, 2026, from [Link]

• Steps for HPLC Method Validation. (2024, December 11). Pharmaguideline. Retrieved February 22, 2026, from [Link]

• Development and Validation of a Novel LC-MS/MS Method for a TDM-Guided Personalization of HSCT Conditioning with High-Dose Busulfan in Children. (n.d.). PMC. Retrieved February 22, 2026, from [Link]

• Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. (2021, March 26). LCGC International. Retrieved February 22, 2026, from [Link]

• HPLC vs. LCMS: Which to Choose? 5 Key Points to Consider. (n.d.). LinkedIn. Retrieved February 22, 2026, from [Link]

• Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. (2024, April 29). Drawell. Retrieved February 22, 2026, from [Link]

• Sample Preparation – HPLC. (n.d.). Polymer Chemistry Characterization Lab. Retrieved February 22, 2026, from [Link]

• ICH guideline M10 on bioanalytical method validation and study sample analysis. (2022, July 25). European Medicines Agency. Retrieved February 22, 2026, from [Link]

• ich q2(r1)-guided validation of a normal phase hplc/uv method for thiram in technical wp formulations complying with sanco qc standards. (2025, August 24). ResearchGate. Retrieved February 22, 2026, from [Link]

• Comparative Study of UV And HPLC Methods for Estimation of Drug. (2025, October 27). Preprints.org. Retrieved February 22, 2026, from [Link]

• Rapid HPLC Method for Determination of Parachloroaniline in Chlorhexidine Antiseptic Agent in Mouthrinses, Ophthalmic and Skin. (2011, August 15). Scientific Research Publishing. Retrieved February 22, 2026, from [Link]

• 3 reasons why you should upgrade from UV detection to Mass Spectrometry. (2019, September 10). Advion. Retrieved February 22, 2026, from [Link]

• Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS. (2023, July 28). MDPI. Retrieved February 22, 2026, from [Link]

• [Determination of linuron and its metabolite 3,4-dichloroaniline residues in meat and meat products using liquid chromatography-tandem mass spectrometry]. (2011, October 15). PubMed. Retrieved February 22, 2026, from [Link]

• A Comprehensive Guide to Chromatography and HPLC / LC-MS. (2022, November 5). Medium. Retrieved February 22, 2026, from [Link]

• Advantages and Disadvantages of High-Performance Liquid Chromatography (HPCL). (2021, October 27). Hilaris Publisher. Retrieved February 22, 2026, from [Link]

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• 2. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
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• 4. hilarispublisher.com [hilarispublisher.com]
• 5. ijsrtjournal.com [ijsrtjournal.com]
• 6. HPLC vs. LCMS: Which to Choose? 5 Key Points to Consider [hplcvials.com]
• 7. rajithperera.com [rajithperera.com]
• 8. [Determination of linuron and its metabolite 3,4-dichloroaniline residues in meat and meat products using liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
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Comparison of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline with other aniline derivatives

Topic: Comparison of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline with other aniline derivatives Content Type: Publish Comparison Guide

Executive Summary

3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline (herein referred to as DC-PEA ) is a specialized secondary aniline scaffold characterized by a diarylamine ether motif. Unlike common primary anilines used as raw commodity chemicals (e.g., 3,4-Dichloroaniline), DC-PEA represents a "functionalized" intermediate often investigated in medicinal chemistry (specifically for Sigma-1 receptor modulation and antifungal azole pharmacophores) and agrochemical metabolism studies (as a lipophilic metabolite of urea/amide herbicides).

This guide compares DC-PEA against three distinct classes of aniline derivatives to assist researchers in selecting the appropriate probe or building block:

• Precursor/Metabolite: 3,4-Dichloroaniline (3,4-DCA).[1]

• Functional Analog (Herbicide): Propanil.

• Structural Homolog (Pharmacophore): N-(2-phenoxyethyl)aniline.

Chemical Profile & Mechanistic Basis

2.1. Structural Identity [2][3]

• IUPAC Name: 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline

• Core Scaffold: Secondary Aniline (N-alkylated).

• Key Features:

  • Electron-Deficient Ring: The 3,4-dichloro substitution reduces the nucleophilicity of the nitrogen, increasing metabolic stability against oxidation compared to unsubstituted anilines.

  • Flexible Linker: The ethylene (-CH₂CH₂-) bridge provides rotational freedom, essential for binding in hydrophobic pockets (e.g., CYP450 active sites or Sigma receptors).

  • Distal Aryl Group: The 4-chlorophenoxy moiety acts as a lipophilic anchor.

2.2. Synthesis & Causality

The synthesis of DC-PEA typically involves a nucleophilic substitution where 3,4-dichloroaniline acts as the nucleophile attacking a phenoxyethyl electrophile. This pathway dictates the impurity profile (often containing bis-alkylated byproducts).

Figure 1: Synthetic pathway and impurity causality. Control of stoichiometry is critical to prevent the formation of the tertiary amine side product.

Comparative Performance Analysis

3.1. Physicochemical Properties (In Silico & Experimental)

DC-PEA is significantly more lipophilic than its parent aniline, altering its bioavailability and tissue distribution.

Property	DC-PEA (Target)	3,4-Dichloroaniline (Parent)	Propanil (Herbicide Analog)	Interpretation
Molecular Weight	316.61 g/mol	162.02 g/mol	218.08 g/mol	DC-PEA falls within the "Lead-like" space (MW < 350).
LogP (Lipophilicity)	~5.4 (High)	2.7	3.1	Critical: DC-PEA requires solubilizers (DMSO/Tween) for assays; it will accumulate in lipid bilayers.
pKa (Base Strength)	~3.5	2.97	Neutral (Amide)	The N-alkylation slightly increases basicity, but the dichloro-ring keeps it weakly basic.
H-Bond Donors	1	2	1	DC-PEA retains one donor, allowing specific receptor interactions (unlike tertiary amines).
Solubility (Water)	< 0.1 mg/L	92 mg/L	130 mg/L	Action Item: Do not use aqueous buffers for stock solutions of DC-PEA.

3.2. Biological Application Contexts

A. Sigma Receptor Research Unlike simple anilines, the phenoxyethyl-amino motif in DC-PEA mimics the pharmacophore of high-affinity Sigma-1 receptor ligands (e.g., related to haloperidol analogs).

• Advantage:[2][3] High lipophilicity allows CNS penetration.

• Disadvantage:[2][3] Lack of a tertiary amine (common in high-affinity Sigma ligands) may reduce binding affinity compared to N-methylated analogs.

B. Agrochemical Metabolism DC-PEA serves as a model for the "bound residues" of phenylurea herbicides.

• Mechanism:[3] In soil, herbicides like Linuron degrade to 3,4-DCA, which can then couple with phenolic humic acid fragments. DC-PEA mimics these stable, lipophilic soil metabolites.

Experimental Protocols

Protocol A: Solubility & Stock Preparation (Self-Validating)

Rationale: Due to the high LogP (5.4), standard dissolution often fails, leading to "crashing out" in bioassays.

• Weighing: Weigh 5.0 mg of DC-PEA into a glass vial (avoid plastic; lipophilic compounds stick to polypropylene).

• Primary Solubilization: Add 500 µL of 100% DMSO (anhydrous). Vortex for 60 seconds.

  • Validation Check: Solution must be perfectly clear. If cloudy, sonicate at 40°C for 5 mins.

• Secondary Dilution (Assay Ready): Dilute 1:100 into culture media immediately before use.

  • Critical Step: Ensure final DMSO concentration is <1% to avoid solvent toxicity.

Protocol B: Thin Layer Chromatography (TLC) Differentiation

Rationale: To distinguish DC-PEA from its parent (3,4-DCA) and bis-alkylated impurities during synthesis or extraction.

• Stationary Phase: Silica Gel 60 F254.

• Mobile Phase: Hexane:Ethyl Acetate (8:2 v/v).

• Visualization: UV (254 nm) and Iodine Stain.

Compound	Rf Value (Approx)	Spot Appearance (Iodine)
Bis-alkylated Impurity	0.85	Dark Brown (Fast)
DC-PEA (Product)	0.65	Brown
3,4-Dichloroaniline	0.40	Yellow/Brown

Workflow Diagram: Biological Probe Screening

This workflow illustrates how to utilize DC-PEA in a competitive binding assay to determine its specificity against standard ligands.

Figure 2: Standardized screening workflow for lipophilic aniline probes. The "Competition Phase" is critical for validating specific binding versus non-specific hydrophobic adsorption.

Conclusion & Recommendations

• For Drug Discovery: DC-PEA is an excellent scaffold for exploring hydrophobic pockets in GPCRs (Sigma, 5-HT). However, it should be considered a "hit" or "fragment" rather than a final drug candidate due to its high lipophilicity and potential for aromatic oxidation.

• For Environmental Science: Use DC-PEA as a reference standard when analyzing soil samples for complex herbicide metabolites. Its stability and distinct retention time make it a robust marker in LC-MS/MS analysis.

• For Synthesis: Always monitor the reaction with TLC (Protocol B) to avoid the formation of the tertiary amine, which is difficult to separate on a preparative scale.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for 3,4-Dichloroaniline. Retrieved from [Link]

• U.S. Environmental Protection Agency (2024). Chemical Dashboard: 3,4-Dichloroaniline derivatives and metabolites. Retrieved from [Link]

Sources

• 1. uknowledge.uky.edu [uknowledge.uky.edu]
• 2. 产品中心 [huatengsci.com]
• 3. 产品中心 [huatengsci.com]

Validating the Scaffold: Comparative Spectral Guide for 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline

Executive Summary: The Structural Integrity Challenge

In the development of agrochemicals and kinase inhibitors, the scaffold 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline represents a critical "linker-mode" intermediate. Its structure combines a lipophilic 3,4-dichloroaniline tail with a 4-chlorophenoxy head, connected by a flexible ethylamino bridge.

The primary challenge in deploying this molecule is not synthesis, but structural validation against regioisomeric impurities . Commercial sources of the starting material (3,4-dichloroaniline) often contain 2,3- or 2,4-dichloro isomers. Furthermore, the alkylation step can yield over-alkylated byproducts.

This guide provides a comparative spectral analysis to objectively distinguish the target product from its critical "Alternatives" (Impurities):

• Alternative A: The 2,4-Dichloro regioisomer (Isomeric Impurity).

• Alternative B: The N,N-bis-alkylated tertiary amine (Over-reaction Impurity).

Comparative Analysis: Target vs. Alternatives

The following table contrasts the defining spectral features required to accept the Target and reject the Alternatives.

Table 1: Critical Spectral Differentiation Matrix

Feature	Target Product	Alternative A (2,4-Cl Isomer)	Alternative B (Bis-alkylated)
Structure	Secondary Amine (NH)	Secondary Amine (NH)	Tertiary Amine (N-R2)
1H NMR: NH Signal	Broad singlet (~4.0 - 4.5 ppm)	Broad singlet (~4.2 - 4.6 ppm)	Absent
1H NMR: Aromatic Pattern (Aniline Ring)	ABX System (d, d, dd)	AMX System (d, d, dd) with distinct coupling	ABX System
13C NMR: C-N Carbon	~146 ppm	~142 ppm (Steric shift from ortho-Cl)	~148-150 ppm
IR Spectrum	3400 cm⁻¹ (N-H stretch)	3400 cm⁻¹ (N-H stretch)	Absent
Mass Spec (ESI+)	[M+H]+ m/z 316/318	[M+H]+ m/z 316/318	[M+H]+ m/z 470+ (Dimer mass)

Detailed Spectral Cross-Referencing

To validate the structure, you must cross-reference data from three orthogonal techniques. Relying on MS alone is insufficient due to the isobaric nature of the chloro-isomers.

A. Nuclear Magnetic Resonance (1H NMR)

Solvent: DMSO-d6 or CDCl3

The linker region -NH-CH2-CH2-O- provides the most diagnostic connectivity proof.

• The Linker (Diagnostic Triplets):

  • Target: Two distinct triplets (or broad multiplets).

    • δ 3.45 ppm (2H, q/t, N-CH2): Coupled to NH.

    • δ 4.10 ppm (2H, t, O-CH2): Deshielded by oxygen.

  • Differentiation: If the signal at 3.45 ppm is a sharp triplet (no coupling to NH) and the integral is 4H relative to aromatic protons, suspect Alternative B (Bis-alkylation).

• The Aromatic Region (Isomer Filter):

  • Target (3,4-Dichloro): Look for the ABX pattern.

    • δ 6.48 (d, J=2.5 Hz, H-2): Isolated proton between Cl and N.

    • δ 6.75 (dd, J=8.8, 2.5 Hz, H-6).

    • δ 7.15 (d, J=8.8 Hz, H-5): Deshielded, ortho to two Cl.

  • Alternative A (2,4-Dichloro): The proton at H-3 is missing. You will see a doublet at δ ~7.3 (H-3) and δ ~6.6 (H-5, H-6). The key is the coupling constant: 3,4-substituents show ortho-coupling (8.8 Hz); 2,4-substituents show meta-coupling patterns that differ significantly.

B. Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance)

• Secondary Amine Validation:

  • Target: Sharp band at 3380–3420 cm⁻¹ (N-H stretching).

  • Alternative B: This region is empty.

• Ether Linkage:

  • Target: Strong band at 1240 cm⁻¹ (Ar-O-C asymmetric stretch). This confirms the phenoxy ether connection, distinguishing it from potential C-alkylation byproducts.

C. Mass Spectrometry (LC-MS/MS)

Ionization: ESI+

The fragmentation pattern confirms the "halves" of the molecule.

• Parent Ion: m/z 316 (35Cl isotope), 318 (37Cl isotope). Pattern: 9:6:1 (due to 3 Cl atoms total).

• Fragment A (Aniline side): Cleavage at C-N bond yields m/z 160/162 (3,4-dichloroaniline cation).

• Fragment B (Phenoxy side): Cleavage of the ether ethyl chain yields m/z 155/157 (4-chlorophenoxyethyl cation).

Experimental Validation Protocols

Protocol 1: The "Isomer Purge" HPLC Method

Objective: Quantitatively separate the Target from Alternative A (2,4-isomer).

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: Acetonitrile.[1]

• Gradient: 50% B to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Success Criteria: The 2,4-dichloro isomer is more polar (due to dipole moment differences) and typically elutes earlier (RRT ~0.92) than the 3,4-dichloro target.[2][3][4][5]

Protocol 2: Deuterium Exchange NMR

Objective: Confirm the Secondary Amine (Reject Alternative B).

• Dissolve 5 mg of sample in 0.6 mL CDCl3.

• Acquire standard 1H NMR (8 scans). Note the broad singlet at ~4.0 ppm.

• Add 1 drop of D2O to the NMR tube and shake vigorously for 30 seconds.

• Acquire 1H NMR immediately.

• Result: The signal at ~4.0 ppm must disappear . If the signal remains or shifts slightly without disappearing, the amine is likely tertiary (Alternative B) or the proton is not exchangeable (wrong structure).

Visualizations

Diagram 1: Analytical Logic Flow

This diagram illustrates the decision tree for validating the compound against its alternatives.

Caption: Decision tree for rejecting bis-alkylated byproducts and regioisomers using MS and NMR.

Diagram 2: Mass Spectrometry Fragmentation Pathway

Visualizing the cleavage points to confirm the linker connectivity.

Caption: ESI+ fragmentation pathway showing the diagnostic cleavage of the ethyl-amino linker.

References

• National Institute of Advanced Industrial Science and Technology (AIST). (2023). Spectral Database for Organic Compounds (SDBS): 3,4-Dichloroaniline (No. 1319).[Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[6] (Standard reference for ABX spin system analysis).

• PubChem. (2023). Compound Summary: 3,4-Dichloroaniline.[2][3][4][5][7][8][9] National Library of Medicine. [Link][3]

• NIST Mass Spectrometry Data Center. (2023). NIST Chemistry WebBook, SRD 69.[Link]

Sources

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• 3. 3,4-Dichloroaniline - Wikipedia [en.wikipedia.org]
• 4. US3291832A - Process for preparing 3, 4 dichloroaniline - Google Patents [patents.google.com]
• 5. 3,4-Dichloroaniline synthesis - chemicalbook [chemicalbook.com]
• 6. 2-(4-Chlorophenoxy)aniline | C12H10ClNO | CID 76010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. isotope.com [isotope.com]
• 8. 3,4-Dichloroaniline(95-76-1) 1H NMR [m.chemicalbook.com]
• 9. researchgate.net [researchgate.net]

Comparative Toxicity Benchmarking: 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline vs. 3,4-DCA

[1]

Executive Summary & Structural Logic

Objective: To benchmark the toxicological profile of the N-substituted derivative 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline (herein referred to as Target-NCE ) against the industry-standard reference toxicant 3,4-Dichloroaniline (3,4-DCA) .

Rationale: 3,4-DCA is a well-characterized environmental pollutant and herbicide metabolite (Propanil, Diuron, Linuron).[1][2][3][4][5] Its toxicity profile is dominated by two mechanisms: methemoglobinemia (via N-hydroxylation) and endocrine disruption (anti-androgenicity).[1]

The Target-NCE introduces a lipophilic 4-chlorophenoxy-ethyl tail at the nitrogen atom.[1] From a medicinal chemistry and toxicology perspective, this structural modification introduces three critical hypotheses that this guide is designed to test:

• Lipophilicity Shift: The phenoxy-ethyl moiety significantly increases LogP, likely enhancing uptake and bioconcentration (BCF) in aquatic organisms, potentially increasing baseline narcosis toxicity.[1]

• Metabolic Blockade: The N-substitution theoretically hinders the direct N-hydroxylation required for methemoglobin formation.[1] Toxicity may depend on the rate of N-dealkylation back to the parent 3,4-DCA.[1]

• Receptor Affinity: The added steric bulk may alter binding affinity to the Androgen Receptor (AR), potentially shifting the endocrine disruption potency.[1]

Physicochemical Profiling (In Silico & Bench)

Before in vivo testing, establish the physicochemical baseline.[1] The drastic difference in hydrophobicity dictates the solvent selection and exposure routes for subsequent assays.[1]

Property	3,4-DCA (Reference)	Target-NCE (Predicted Impact)	Experimental Method
Molecular Weight	162.02 g/mol	~316.6 g/mol	Mass Spectrometry
LogP (Octanol/Water)	2.69 (Moderate)	> 5.0 (High Lipophilicity)	OECD 117 (HPLC Method)
Water Solubility	~92 mg/L	Very Low (< 1 mg/L expected)	OECD 105 (Column Elution)
pKa	~2.97 (Weak base)	Altered basicity due to N-sub	Potentiometric Titration

Critical Protocol Note: Due to the predicted low solubility of the Target-NCE, all comparative assays must use a solvent carrier control (e.g., DMSO < 0.01% v/v) or a passive dosing system to prevent precipitation artifacts.[1]

Benchmarking Workflow: Metabolic Activation Pathways

The core toxicity difference lies in bioactivation. 3,4-DCA requires N-hydroxylation to form the toxic metabolite responsible for ferrohemoglobin oxidation.[1] The Target-NCE likely acts as a "pro-toxicant" requiring cleavage.[1]

Visualization: Predicted Metabolic Fate

Figure 1: Comparative metabolic pathway. The Target-NCE requires an initial dealkylation step, potentially delaying or mitigating acute methemoglobinemia compared to direct 3,4-DCA exposure.[1]

Experimental Protocols

Protocol A: Acute Aquatic Toxicity (Daphnia magna)

Purpose: Determine if the increased lipophilicity of Target-NCE drives higher baseline toxicity (narcosis) despite potential metabolic blockade.[1]

Standards: OECD 202 (Acute Immobilization Test).[1]

• Preparation:

  • Stock Solution: Dissolve Target-NCE in acetone/DMSO (max 100 mg/L).

  • Test Medium: M4 or ISO medium, aerated.

• Exposure Series:

  • Reference (3,4-DCA): 0.1, 0.32, 1.0, 3.2, 10 mg/L.[1]

  • Target-NCE: 0.01, 0.032, 0.1, 0.32, 1.0 mg/L (Shifted lower due to predicted higher LogP).[1]

• Observation:

  • Check immobilization at 24h and 48h.[1]

  • Endpoint: Calculate EC50 (Effective Concentration).

• Data Interpretation:

  • If Target-NCE EC50 << 3,4-DCA EC50: Toxicity is driven by non-polar narcosis (lipophilicity) rather than specific mode of action.[1]

Protocol B: Methemoglobinemia Induction (In Vitro Erythrocyte Assay)

Purpose: Verify if the N-substitution prevents direct oxidation of hemoglobin.[1]

Methodology:

• Blood Source: Fresh rat or human whole blood, washed in PBS.[1]

• Microsomal Activation System (S9 Mix):

  • Crucial Step: Anilines often require metabolic activation to become hemotoxic.[1]

  • Group 1: Blood + Compound (No S9).[1]

  • Group 2: Blood + Compound + S9 Mix (Liver enzymes).[1]

• Dosing:

  • Incubate with 3,4-DCA (Positive Control) and Target-NCE at equimolar concentrations (e.g., 100 µM) for 2 hours at 37°C.[1]

• Quantification:

  • Lyse cells.[1] Measure MetHb levels spectrophotometrically at 630 nm vs. 540 nm (Drabkin’s reagent).

• Expected Outcome:

  • 3,4-DCA + S9: High MetHb levels.

  • Target-NCE + S9: Lower MetHb levels unless dealkylation is extremely rapid.

Protocol C: Endocrine Disruption (Yeast Anti-Androgen Screen)

Purpose: 3,4-DCA is a known anti-androgen.[1] Does the bulky phenoxy-ethyl group block receptor binding?

Methodology:

• System: Recombinant Yeast (Saccharomyces cerevisiae) expressing human Androgen Receptor (hAR) and a lacZ reporter.[1]

• Agonist: Dihydrotestosterone (DHT) at EC50 concentration.[1]

• Antagonist Challenge:

  • Titrate 3,4-DCA and Target-NCE (10^-9 M to 10^-5 M) against the DHT background.[1]

• Readout:

  • Measure

    -galactosidase activity (Colorimetric or Luminescent).

  • Result: Calculate IC50 (Inhibitory Concentration).

Data Reporting & Visualization

Summarize the comparative data in the following format to support decision-making.

Summary Table Template

Endpoint	3,4-DCA (Reference Data)	Target-NCE (Hypothesis/Result)	Implication
LogP	2.69	High (>5.0)	High bioaccumulation risk for NCE.[1]
Daphnia EC50 (48h)	~0.2 - 0.5 mg/L	Predicted < 0.1 mg/L	NCE likely more toxic to aquatic invertebrates due to uptake.[1]
MetHb Potential	High (with activation)	Low/Delayed	N-substitution masks the toxic amine group.[1]
Anti-Androgenicity	Moderate IC50	Unknown	Steric bulk may prevent receptor docking.[1]

Workflow Diagram: Benchmarking Logic

Figure 2: Decision tree for evaluating the Target-NCE. If aquatic toxicity is high but mammalian specific toxicity (MetHb) is low, the compound presents an environmental risk but potentially lower operator risk.[1]

References

• European Commission (CSTEE). (2003).[1] Opinion on the results of the Risk Assessment of: 3,4-Dichloroaniline. Scientific Committee on Toxicity, Ecotoxicity and the Environment.[1][6]

• OECD. (2004).[1] Test No. 202: Daphnia sp.[1] Acute Immobilisation Test. OECD Guidelines for the Testing of Chemicals, Section 2.[1] [1]

• Crossland, N.O. (1990).[1][5] A review of the fate and toxicity of 3,4-dichloroaniline in aquatic environments. Chemosphere, 21(12), 1489–1497.[1][5]

• PubChem. (n.d.).[1] 3,4-Dichloroaniline Compound Summary. National Library of Medicine.[1] [1][5]

• Vogt, P.F., & Gerulis, J.J. (2005).[1][5] Amines, Aromatic.[1][4][5][6][7] Ullmann's Encyclopedia of Industrial Chemistry.[1][5]

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• 3. Embryonic toxicity of 3,4-dichloroaniline (3,4-DCA) on Javanese medaka (Oryzias javanicus Bleeker, 1854) - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. 3,4-Dicholoroaniline acute toxicity in male Fischer 344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline

This guide provides essential, immediate safety and logistical information for the handling of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline. Given the structural similarity to 3,4-Dichloroaniline, this guide is predicated on the known hazards of the parent compound, which is classified as toxic if swallowed, in contact with skin, or if inhaled, and causes serious eye damage and may cause an allergic skin reaction.[1][2] Adherence to these protocols is critical for ensuring a safe laboratory environment for all researchers, scientists, and drug development professionals.

Hazard Analysis and Risk Mitigation

3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline is a halogenated aromatic amine. The primary hazards associated with this class of compounds are acute toxicity through ingestion, dermal absorption, and inhalation, as well as severe eye irritation.[1][2][3] The operational plan detailed below is designed to mitigate these risks through a combination of engineering controls, personal protective equipment, and stringent handling procedures.

Key Hazards:

• Acute Toxicity: Toxic if swallowed, in contact with skin, or inhaled.[1][2]

• Eye Damage: Causes serious eye damage.[1][2]

• Skin Sensitization: May cause an allergic skin reaction.[1][2]

• Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1][2]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline. The following table outlines the minimum required PPE.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene). Inspect for integrity before each use.[4]	To prevent skin contact, which can lead to systemic toxicity and allergic reactions.[1][3]
Eye Protection	Chemical safety goggles with side shields. A face shield is recommended when handling larger quantities or if there is a splash hazard.[2]	To protect against splashes that can cause serious and potentially irreversible eye damage.[1][2]
Skin and Body Protection	A laboratory coat that fastens securely. Consider a chemically resistant apron for additional protection during dispensing or transfer operations.[4][5]	To prevent contamination of personal clothing and minimize skin exposure.[5]
Respiratory Protection	All handling of this compound must be conducted in a certified chemical fume hood to minimize inhalation exposure.[4][5]	The compound is toxic if inhaled.[1][2] A fume hood provides the primary engineering control to prevent respiratory tract irritation and systemic toxicity.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling is crucial to minimize exposure and maintain the integrity of the compound.

3.1. Preparation and Engineering Controls

• Work Area Designation: Designate a specific area within a certified chemical fume hood for handling this compound.

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[5]

• Gather Materials: Before starting, ensure all necessary equipment (spatulas, weighing paper, containers, etc.) is within the fume hood to avoid unnecessary movement in and out of the controlled area.

3.2. Weighing and Dispensing

• Tare Container: Place a tared, sealed container on the balance inside the fume hood.

• Transfer: Carefully transfer the required amount of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline to the container. Use a spatula and avoid creating dust.

• Seal and Clean: Securely seal the container. Clean any residual compound from the spatula and weighing paper with a solvent-dampened cloth, which should then be disposed of as hazardous waste.

3.3. Post-Handling

• Decontamination: Wipe down the work area within the fume hood with an appropriate solvent. Dispose of all cleaning materials as hazardous waste.

• PPE Removal: Remove PPE in the correct order to avoid cross-contamination: gloves first, followed by lab coat and then eye protection. Wash hands thoroughly with soap and water after removing PPE.

Experimental Workflow for Safe Handling

Caption: Workflow for the safe handling of 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline.

Disposal Plan: Environmental Responsibility

Proper disposal is critical to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste: 3,4-Dichloro-N-[2-(4-chlorophenoxy)ethyl]aniline waste is classified as halogenated organic waste.[5] It should be collected in a designated, properly labeled, and sealed waste container.

• Contaminated Materials: All materials that come into contact with the chemical, such as gloves, weighing paper, and pipette tips, must be disposed of as hazardous waste.[5]

• Empty Containers: "Empty" containers are not truly empty and must be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste.[5]

• Disposal Method: The recommended disposal method for halogenated organic compounds is incineration at a licensed hazardous waste facility to ensure complete destruction.[5]

Emergency Procedures: Be Prepared

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.[6]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[6]

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[1][6]

• Spill: Evacuate the area. For small spills, dampen the solid material with 60-70% ethanol and transfer it to a suitable container for disposal.[3] Use absorbent paper dampened with ethanol to clean up any remaining material.[3] For larger spills, contact your institution's environmental health and safety department.

References

• Benchchem. (n.d.). Personal protective equipment for handling 4-Chloro-2-fluoro-3-methoxyaniline.
• CAMEO Chemicals - NOAA. (n.d.). 3,4-DICHLOROANILINE.
• Keyingchem. (2026, January 14). What are the safety precautions when handling Chloranil? - Blog.
• Santa Cruz Biotechnology. (n.d.). 2,4,5-Trichloroaniline.
• ResearchGate. (2018, November 14). 3,4-dichloroaniline - personal protective equipemn recommendations?.
• Carl ROTH. (2025, March 31). Safety Data Sheet: 3-Chloroaniline.
• CPAChem. (2023, February 7). Safety data sheet.
• Apollo Scientific. (n.d.). 3,4-Dichloroaniline.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.
• CDH Fine Chemical. (n.d.). 3,4-DICHLORO ANILINE CAS No 95-76-1 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• Duraline Systems. (2025, May 1). 3 - SAFETY DATA SHEET.

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